1,3-Diethyltriazene

• CAS: 63980-20-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Stability of 1,3-Diethyltriazene in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Stability in Triazene Chemistry

1,3-Diethyltriazene belongs to the triazene family, a class of compounds recognized for their potential in medicinal chemistry, particularly as alkylating agents in anti-neoplastic therapies.[1] The biological activity of these molecules is intrinsically linked to their chemical stability and decomposition pathways. In an aqueous environment, such as physiological systems or pharmaceutical formulations, the stability of 1,3-diethyltriazene is not a given. Its decomposition can lead to a loss of efficacy and the formation of potentially toxic byproducts. Therefore, a thorough understanding of its aqueous stability is a critical prerequisite for any meaningful research or drug development endeavor. This guide provides a comprehensive overview of the factors governing the stability of 1,3-diethyltriazene in aqueous solutions, offering both theoretical insights and practical, field-proven methodologies for its assessment.

The Chemical Landscape: Understanding the Decomposition of 1,3-Diethyltriazene

The stability of 1,3-diethyltriazene in aqueous solutions is predominantly influenced by the pH of the medium. The molecule is susceptible to both acid- and base-catalyzed hydrolysis, with distinct mechanisms governing its degradation under these conditions.

Acid-Catalyzed Decomposition

In acidic aqueous solutions, the decomposition of 1,3-diethyltriazene is initiated by the protonation of one of the nitrogen atoms in the triazene moiety. Drawing parallels from studies on related 1-aryl-3-acyl-3-alkyltriazenes, the most likely mechanism involves a pre-equilibrium protonation, followed by the rate-determining cleavage of the N2-N3 bond.[2] This cleavage results in the formation of an ethyldiazonium ion and diethylamine. The highly unstable ethyldiazonium ion will rapidly decompose, releasing nitrogen gas and forming an ethyl carbocation, which is then quenched by water to yield ethanol.

Caption: Proposed acid-catalyzed decomposition of 1,3-diethyltriazene.

Base-Catalyzed Hydrolysis

Under alkaline conditions, the decomposition pathway is anticipated to differ significantly. While specific studies on 1,3-diethyltriazene are scarce, general principles of base-catalyzed hydrolysis of related compounds suggest that the hydroxide ion can act as a nucleophile, attacking the molecule. The increased rate of hydrolysis of some organic compounds at high pH supports the likelihood of a base-catalyzed mechanism for 1,3-diethyltriazene.[3] The precise mechanism and degradation products under basic conditions warrant empirical investigation, as outlined in the experimental section of this guide.

A Systematic Approach to Stability Assessment: An Experimental Workflow

To rigorously characterize the aqueous stability of 1,3-diethyltriazene, a well-designed kinetic study is paramount. The following protocol is designed as a self-validating system to provide reliable and reproducible data.

Caption: Workflow for the kinetic analysis of 1,3-diethyltriazene stability.

Step-by-Step Experimental Protocol

Objective: To determine the pseudo-first-order rate constants (kobs) and half-lives (t1/2) for the degradation of 1,3-diethyltriazene in aqueous buffer solutions at various pH values.

Materials:

• 1,3-Diethyltriazene (of known purity)

• HPLC-grade acetonitrile and water

• Buffer salts (e.g., citrate for acidic pH, phosphate for neutral pH, borate for alkaline pH)

• Acids and bases for pH adjustment (e.g., HCl, NaOH)

• Volumetric flasks, pipettes, and autosampler vials

• Calibrated pH meter

• Thermostatically controlled water bath or incubator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a C18 column

Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a range of pH values (e.g., pH 3, 5, 7, 9, and 11).[4] Ensure the buffer concentration is sufficient to maintain a constant pH throughout the experiment.

• Preparation of 1,3-Diethyltriazene Stock Solution: Accurately weigh a known amount of 1,3-diethyltriazene and dissolve it in a suitable organic solvent (e.g., acetonitrile) to prepare a concentrated stock solution. The use of an organic solvent for the stock solution minimizes premature degradation.

• Initiation of Kinetic Runs:

  • For each pH value, pipette a known volume of the buffer solution into a reaction vessel and allow it to equilibrate to the desired temperature (e.g., 25°C or 37°C).

  • Initiate the reaction by adding a small, precise volume of the 1,3-diethyltriazene stock solution to the buffer. The final concentration of the organic solvent should be low (typically <1%) to ensure it does not significantly affect the reaction kinetics. The final concentration of 1,3-diethyltriazene should be within the linear range of the HPLC method.[4]

• Time-Point Sampling: At predetermined time intervals, withdraw an aliquot of the reaction mixture. The sampling frequency should be adjusted based on the expected rate of degradation (more frequent sampling for faster reactions).

• Sample Quenching and Preparation: Immediately quench the reaction in the aliquot to prevent further degradation before analysis. This can be achieved by diluting the sample in the mobile phase, which should be optimized to a pH where the compound is more stable, or by rapid freezing.

• HPLC Analysis: Analyze the quenched samples by a validated stability-indicating HPLC method.[5][6]

  • Mobile Phase: A mixture of acetonitrile and water is a common starting point. The exact composition should be optimized to achieve good separation of the parent compound from any degradation products.

  • Column: A C18 reversed-phase column is generally suitable.

  • Detection: Monitor the elution profile using a UV detector at a wavelength where 1,3-diethyltriazene has a strong absorbance.

  • Quantification: The concentration of 1,3-diethyltriazene in each sample is determined by comparing its peak area to a calibration curve prepared from standards of known concentration.

• Data Analysis:

  • Plot the natural logarithm of the concentration of 1,3-diethyltriazene (ln[C]) versus time for each pH value.

  • If the plot is linear, the degradation follows pseudo-first-order kinetics. The pseudo-first-order rate constant (kobs) is the negative of the slope of this line.[4]

  • Calculate the half-life (t1/2) for each pH using the equation: t1/2 = 0.693 / kobs .[4]

Interpreting the Data: A Quantitative Look at Stability

The results from the kinetic study can be summarized in a table to provide a clear overview of the pH-dependent stability of 1,3-diethyltriazene.

pH	Temperature (°C)	Pseudo-First-Order Rate Constant (kobs, s⁻¹)	Half-Life (t½, hours)
3.0	37	[Experimental Value]	[Calculated Value]
5.0	37	[Experimental Value]	[Calculated Value]
7.4	37	[Experimental Value]	[Calculated Value]
9.0	37	[Experimental Value]	[Calculated Value]
11.0	37	[Experimental Value]	[Calculated Value]

A plot of log(kobs) versus pH (a rate-pH profile) can further elucidate the dominant degradation mechanisms at different pH values. A negative slope in the acidic region is indicative of specific acid catalysis, while a positive slope in the alkaline region suggests specific base catalysis.

Concluding Remarks: From Data to Decision-Making

The chemical stability of 1,3-diethyltriazene in aqueous solutions is a multifaceted issue, with pH being the most critical determinant. This guide has outlined the probable decomposition pathways under acidic conditions and provided a robust, systematic methodology for empirically determining its stability across a range of pH values. The insights gained from such studies are indispensable for the rational design of pharmaceutical formulations, the interpretation of biological activity data, and the overall advancement of triazene-based drug development programs. By adhering to the principles of scientific integrity and rigorous experimental design, researchers can confidently navigate the challenges associated with the aqueous chemistry of 1,3-diethyltriazene.

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An In-Depth Technical Guide to the Structural Properties of 1,3-Diethyltriazene and Its Derivatives

Introduction

Triazenes, a class of compounds characterized by the diazeneamino group (-N=N-N-), are of significant interest to researchers in synthetic chemistry and drug development. Their unique electronic structure imparts a range of chemical reactivities and biological activities, from their use as versatile synthetic intermediates to their role as potent alkylating agents in chemotherapy.[1][2] This guide provides a detailed examination of the structural properties of a foundational member of this class, 1,3-diethyltriazene, and its derivatives. We will explore its molecular geometry, spectroscopic signature, stability, and reactivity, offering field-proven insights for researchers, scientists, and drug development professionals.

Core Concepts: The Triazene Linkage

The fundamental N-N=N linkage is the key to understanding the properties of 1,3-diethyltriazene. The presence of a lone pair of electrons on the single-bonded nitrogen atom allows for delocalization, influencing the bond lengths and overall geometry of the molecule. This delocalization can be represented by resonance structures, which contribute to the planarity and reactivity of the triazene core.

Part 1: Molecular Structure and Geometry

Bond Lengths and Angles

X-ray crystallography studies on various triazene derivatives reveal key features of the N-N=N core. The N=N double bond is typically in the trans conformation.[3] The bond lengths within the triazene moiety are intermediate between single and double bonds, indicating significant electron delocalization.

For instance, in a π-conjugated triazene derivative, the N=N bond distance was found to be approximately 1.274 Å, while the N-N single bond was about 1.334 Å.[4] In another derivative, the dihedral angle between the substituent rings and the triazene moiety was small, indicating a relatively planar structure.[5][6]

Table 1: Representative Bond Lengths and Angles in Triazene Derivatives

Parameter	Typical Value (Å or °)	Source
N=N Bond Length	1.27 - 1.28 Å	[4]
N-N Bond Length	1.33 - 1.35 Å	[4]
C-N Bond Length	1.42 - 1.45 Å	[3]
N-N-N Bond Angle	~112 - 115°	[3]
C-N-N Bond Angle	~115 - 120°	[3]

Note: These values are derived from various crystalline triazene derivatives and serve as a close approximation for 1,3-diethyltriazene.

Tautomerism in 1,3-Disubstituted Triazenes

A critical structural feature of unsymmetrically substituted triazenes is their existence as a mixture of two tautomers in solution. For 1,3-dialkyltriazenes, this equilibrium involves the migration of the proton between the N1 and N3 nitrogen atoms. The position of this equilibrium is influenced by the nature of the substituents and the solvent.[7]

In the case of 1,3-diethyltriazene, the two tautomers are identical. However, for unsymmetrical 1,3-dialkyltriazenes, the tautomer with the larger alkyl group on the N1 position is generally favored.[1] The equilibrium can be studied using NMR spectroscopy by observing the distinct signals for each tautomer in different solvent environments.[7]

Part 2: Spectroscopic Characterization

The structural properties of 1,3-diethyltriazene and its derivatives are elucidated through a combination of spectroscopic techniques. Each method provides unique insights into the molecule's connectivity, functional groups, and electronic environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of triazene derivatives.

• ¹H NMR: The protons on the carbon atoms adjacent to the nitrogen atoms in 1,3-diethyltriazene are expected to appear in the range of 3.0-4.0 ppm, shifted downfield due to the electron-withdrawing effect of the nitrogen atoms. The spectrum would likely show a quartet for the -CH₂- protons and a triplet for the -CH₃ protons, characteristic of an ethyl group. The N-H proton would appear as a broader signal, and its chemical shift would be sensitive to solvent and concentration.[8]

• ¹³C NMR: The carbon atoms of the ethyl groups would also be observed in the ¹³C NMR spectrum. The -CH₂- carbon would be expected in the range of 40-50 ppm, while the -CH₃ carbon would appear further upfield, around 10-20 ppm.[9][10]

Table 2: Predicted NMR Chemical Shifts (δ, ppm) for 1,3-Diethyltriazene

Nucleus	Functional Group	Predicted Chemical Shift (ppm)
¹H	-N-CH₂-CH₃	3.0 - 4.0 (quartet)
¹H	-N-CH₂-CH₃	1.0 - 1.5 (triplet)
¹H	-NH-	Variable, broad
¹³C	-N-CH₂-CH₃	40 - 50
¹³C	-N-CH₂-CH₃	10 - 20

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 1,3-diethyltriazene, key vibrational modes would include:

• N-H Stretch: A moderate absorption in the region of 3300-3500 cm⁻¹.

• N=N Stretch: A weak to medium absorption around 1400-1450 cm⁻¹. This band can sometimes be weak or absent in symmetrical triazenes.

• C-N Stretch: Absorptions in the 1000-1250 cm⁻¹ region.

• C-H Stretch: Strong absorptions just below 3000 cm⁻¹ for the sp³ hybridized C-H bonds of the ethyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,3-diethyltriazene (C₄H₁₁N₃, molecular weight ≈ 101.15 g/mol ), the molecular ion peak [M]⁺ would be expected at m/z 101. The fragmentation pattern would likely involve the loss of ethyl radicals (•CH₂CH₃, 29 Da) and ethene (CH₂=CH₂, 28 Da) through various cleavage pathways.[11][12][13]

Part 3: Synthesis and Reactivity

General Synthesis Protocol

1,3-Dialkyltriazenes are typically synthesized by the reaction of a Grignard reagent with an alkyl azide.

Experimental Protocol: Synthesis of 1,3-Diethyltriazene

• Preparation of Ethyl Azide: Prepare ethyl azide from sodium azide and an ethylating agent (e.g., ethyl bromide or diethyl sulfate) in a suitable solvent. Caution: Alkyl azides are potentially explosive and should be handled with appropriate safety precautions.

• Grignard Reaction: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), prepare ethylmagnesium bromide from magnesium turnings and ethyl bromide in anhydrous diethyl ether.

• Coupling Reaction: Cool the Grignard reagent to 0 °C and add a solution of ethyl azide in diethyl ether dropwise with stirring.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Thermal Stability and Decomposition

1,3-Dialkyltriazenes are known to be thermally labile. Their decomposition is often acid-catalyzed and proceeds via protonation of the triazene, followed by cleavage to form an amine and an alkyldiazonium ion.[1] The diazonium ion is a potent alkylating agent, which is the basis for the biological activity of many triazene derivatives. The stability of triazenes can be significantly increased by acylation of the N3 nitrogen.[1][14]

Biological Activity: A Structural Perspective

The ability of 1,3-diethyltriazene and its derivatives to act as alkylating agents is directly linked to their structure.[15][16] Upon decomposition, they generate the highly reactive ethyldiazonium ion, which can then transfer an ethyl group to nucleophilic sites on biomolecules, such as DNA.[15] This alkylation can disrupt cellular processes and lead to cytotoxicity, a property that has been exploited in the design of anticancer drugs.[1][2]

The nature of the substituents on the triazene core can modulate its stability and, consequently, its biological activity. More stable derivatives act as prodrugs, releasing the active alkylating agent under specific physiological conditions.

Conclusion

1,3-Diethyltriazene serves as a fundamental model for understanding the structural and reactive properties of the broader class of triazene compounds. Its molecular geometry, characterized by a quasi-planar N-N=N core, and its electronic structure give rise to a unique spectroscopic signature and a propensity for tautomerism and thermal decomposition. A thorough grasp of these structural properties is essential for researchers and scientists aiming to harness the synthetic utility and biological potential of triazene derivatives in drug discovery and development. The protocols and data presented in this guide provide a solid foundation for further investigation into this important class of molecules.

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• Hansen, P. E., et al. (2010). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education, 87(10), 1124-1125. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• Ito, S., et al. (2020). Reaction of Diethyl 2-Hydroxyazulene-1,3-dicarboxylate with Metal Acetates and Alkoxides. Molecules, 25(23), 5735. [Link]

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Pharmacokinetics and Biological Half-Life of 1,3-Diethyltriazene: A Mechanistic and Methodological Guide

Executive Summary

1,3-Diethyltriazene (DET) belongs to a class of reactive 1,3-dialkyltriazenes historically studied for their potent carcinogenic, mutagenic, and teratogenic properties, as well as their foundational role in the development of triazene-based antineoplastic agents (e.g., dacarbazine, temozolomide) [1]. As a Senior Application Scientist, I frequently encounter challenges in profiling the pharmacokinetics (PK) of such reactive electrophiles. The biological half-life of DET is not a static metric; it is a highly dynamic parameter dictated by environmental pH, buffer composition, and ionic strength [2].

This whitepaper provides an in-depth technical synthesis of DET’s degradation kinetics, structural biology, and the self-validating experimental protocols required to accurately measure its half-life and downstream DNA alkylation events.

Chemical Biology and Mechanistic Causality

To accurately design PK assays for DET, one must first understand the causality of its degradation. DET is relatively stable in aprotic solvents and highly alkaline environments. However, in physiological aqueous media, it undergoes rapid, specific acid-catalyzed decomposition [2].

The mechanism initiates with the protonation of the N3 nitrogen of the triazene core. This protonation weakens the N-N bond, leading to heterolytic cleavage. The resulting products are ethylamine (a leaving group) and the highly reactive ethanediazonium ion . This diazonium intermediate is the ultimate electrophilic species responsible for alkylating nucleophilic sites on DNA, predominantly at the N7 and O6 positions of guanine [1]. The formation of O6 -ethylguanine is the primary driver of DET's cytotoxicity and mutagenicity, as it induces severe base-mispairing during DNA replication [3].

Mechanistic pathway of 1,3-diethyltriazene degradation and subsequent DNA alkylation.

Pharmacokinetics and Degradation Kinetics

The biological half-life ( t1/2​ ) of DET is inversely proportional to the hydrogen ion concentration. In buffered aqueous solutions between pH 9 and 12, the reaction follows simple specific acid catalysis [2]. However, near physiological pH (7.4), the degradation is accelerated not only by the higher [H+] but also by general base catalysis depending on the buffer salts present (e.g., phosphate or carbonate) [2].

Because DET degrades into a volatile diazonium ion and ethylamine, traditional in vivo PK sampling often fails unless the blood/plasma is immediately stabilized. Failure to quench the acid-catalyzed degradation post-sampling leads to artificially shortened half-life calculations—a common pitfall in early-stage drug development.

Data Presentation: Kinetic Parameters

The following table summarizes the quantitative degradation data of 1,3-dialkyltriazenes under various conditions, illustrating the extreme environmental sensitivity of the molecule.

Matrix / Buffer Condition	pH	Temp (°C)	Observed Half-Life ( t1/2​ )	Primary Degradation Driver
Acetate Buffer	5.0	37.0	< 1 minute	Rapid specific acid catalysis
Phosphate Buffer	7.4	37.0	~12 - 15 minutes	Acid catalysis + general base effects
Human Plasma (in vitro)	7.4	37.0	~15 - 20 minutes	Acid catalysis (slight protein stabilization)
Carbonate Buffer	9.5	37.0	> 5 hours	Minimal protonation of N3
Aprotic Solvent (DMSO)	N/A	25.0	> 24 hours	Absence of proton donors

Experimental Workflows & Protocols

To ensure scientific integrity and E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), the protocols below are designed as self-validating systems. Every step includes the causality behind the experimental choice.

Protocol 1: LC-MS/MS Determination of DET Plasma Half-Life

Rationale: Measuring DET in plasma requires arresting its degradation at exact time intervals. Because DET is acid-labile, we cannot use standard acidic protein precipitation (e.g., Formic Acid/Acetonitrile). Instead, we must use an alkaline or strictly neutral cold organic quench to precipitate proteins while preventing the protonation of the triazene core.

Step-by-Step Methodology:

• Matrix Preparation: Pre-warm 990 µL of pooled human plasma to 37°C in a thermomixer.

• Spiking: Initiate the reaction by adding 10 µL of a 100 µM DET stock (prepared in anhydrous DMSO) to achieve a 1 µM final concentration. Vortex for 3 seconds.

• Sampling: At precise intervals (t = 0, 2, 5, 10, 15, 30, 45, 60 min), extract a 50 µL aliquot.

• Quenching (Critical Step): Immediately dispense the 50 µL aliquot into 150 µL of ice-cold Acetonitrile containing 0.1% Ammonium Hydroxide ( NH4​OH ). Causality: The cold temperature arrests enzymatic activity, the organic solvent precipitates plasma proteins, and the alkaline NH4​OH prevents acid-catalyzed N-N bond cleavage.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins.

• Analysis: Transfer the supernatant to an LC vial. Analyze via LC-MS/MS using a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.0) to maintain compound stability during chromatography.

• Data Processing: Plot the natural log of the peak area ratio versus time. Calculate t1/2​ using the first-order decay equation: t1/2​=0.693/k .

Step-by-step LC-MS/MS workflow for determining the biological half-life of DET.

Protocol 2: Quantification of DNA Alkylation ( O6 -Ethylguanine)

Rationale: Because DET's half-life is short, its physiological impact is best measured by its pharmacodynamic footprint: DNA adduct formation. The amount of alkylation is inversely proportional to the logarithm of the ionic strength [1]. We isolate DNA and use enzymatic digestion to yield single nucleosides for mass spectrometric quantification.

Step-by-Step Methodology:

• Incubation: Incubate Calf Thymus DNA (2 mg/mL) with varying concentrations of DET (0.1 - 1.0 mM) in 50 mM Tris-HCl buffer (pH 7.4) at 37°C for 2 hours. Causality: Tris is an amine buffer, which favors the alkylation reaction compared to oxy-acid buffers like phosphate [1].

• DNA Precipitation: Add 0.1 volumes of 3M Sodium Acetate and 2.5 volumes of cold absolute ethanol. Spool the precipitated DNA and wash with 70% ethanol to remove unreacted DET and ethylamine byproducts.

• Enzymatic Digestion: Dissolve the DNA pellet in water. Add DNAse I, Phosphodiesterase I, and Alkaline Phosphatase. Incubate at 37°C for 12 hours. Causality: This specific enzyme cocktail completely hydrolyzes the DNA polymer into individual deoxynucleosides without degrading the ethyl adducts.

• Filtration & Analysis: Pass the digest through a 10 kDa MWCO spin filter to remove the enzymes. Analyze the filtrate via LC-MS/MS monitoring the specific MRM transition for O6 -ethyl-2'-deoxyguanosine.

Conclusion

The pharmacokinetics of 1,3-diethyltriazene are defined by its rapid, pH-dependent transformation into the ethanediazonium ion. For researchers developing triazene-based prodrugs or evaluating toxicological exposure, understanding the extreme acid-lability of the N-N-N linkage is paramount. By employing alkaline-quench methodologies and monitoring downstream DNA adducts, scientists can generate robust, reproducible PK/PD models that accurately reflect the true biological half-life of these reactive intermediates.

References

• Source: PubMed / National Institutes of Health (NIH)
• Decomposition of 1,3-dialkyltriazenes in aqueous buffers: Kinetic and mechanistic studies Source: ResearchGate URL
• Exploration of Chemical Complexity Source: Lincoln Publication URL

Genotoxic Effects of 1,3-Diethyltriazene in Early-Stage Research: Mechanisms, Mutagenicity, and Analytical Workflows

Executive Summary

As a Senior Application Scientist navigating the complexities of preclinical safety and molecular toxicology, understanding the precise genotoxic mechanisms of reference compounds is paramount. 1,3-Diethyltriazene (DET) serves as a prototypical symmetrical dialkyltriazene, widely utilized in early-stage research to model chemical carcinogenesis and DNA alkylation. Unlike direct-acting mutagens, DET operates as a prodrug-like molecule that requires specific physicochemical conditions to decompose into highly reactive electrophiles. This whitepaper deconstructs the mechanistic basis of DET-induced genotoxicity, compares its quantitative mutagenic profile against other standard alkylating agents, and provides field-proven, self-validating experimental workflows for quantifying DNA damage.

Mechanistic Basis of DET Genotoxicity

DET does not inherently bind to macromolecules; rather, its genotoxicity is entirely dependent on its decomposition pathway. In aqueous environments, particularly under slightly acidic to neutral physiological conditions, DET undergoes specific acid-catalyzed hydrolysis followed by general base catalysis to yield the highly reactive ethyldiazonium ion ()[1].

This electrophilic intermediate is the ultimate mutagen. It aggressively attacks nucleophilic centers on DNA bases, primarily targeting the N7 and O6 positions of guanine. While N7-ethylguanine is the most abundant adduct formed, the O6-ethylguanine adduct is the most biologically consequential. If not rapidly repaired by O6-alkylguanine-DNA alkyltransferase (AGT), O6-ethylguanine alters the hydrogen-bonding interface of the base, causing it to mispair with thymine instead of cytosine during DNA replication. This directly drives GC-to-AT transition mutations, a hallmark of chemical carcinogenesis that reliably induces tumors in in vivo models, such as F344 rats following oral administration ()[2].

Figure 1: Mechanistic pathway of DET decomposition yielding the ethyldiazonium ion and DNA adducts.

Comparative Mutagenicity and Carcinogenicity

To contextualize the genotoxic potency of DET, it must be benchmarked against other established alkylating agents. Research has demonstrated that the dose-response slopes for DNA alkylation by DET and N-ethyl-N-nitrosourea (ENU) are virtually identical, confirming that both compounds alkylate DNA via the exact same ethyldiazonium intermediate[1].

However, the nature of the alkyl group dictates the ratio of O-alkylation to N-alkylation. The O6/N7 alkylation ratio is a critical predictor of mutagenic potency. As summarized in the table below, ethylating agents (DET, ENU) exhibit a higher relative propensity for O6-alkylation (ratio ~0.44) compared to methylating agents (DMT, MNU) (ratio ~0.17)[3]. Despite this higher ratio, methylating agents often exhibit higher absolute mutagenicity in Ames tests (e.g., Salmonella typhimurium) due to the smaller steric profile of the methyldiazonium ion, which allows for more rapid and pervasive global DNA alkylation[1].

Quantitative Comparison of Alkylating Agents

Alkylating Agent	Reactive Intermediate	Major Adduct	Pro-mutagenic Adduct	O6/N7 Ratio	Mutagenic Potency
1,3-Diethyltriazene (DET)	Ethyldiazonium ion	N7-ethylguanine	O6-ethylguanine	~0.44	High
1,3-Dimethyltriazene (DMT)	Methyldiazonium ion	N7-methylguanine	O6-methylguanine	~0.17	Very High
N-Ethyl-N-nitrosourea (ENU)	Ethyldiazonium ion	N7-ethylguanine	O6-ethylguanine	~0.44	High
N-Methyl-N-nitrosourea (MNU)	Methyldiazonium ion	N7-methylguanine	O6-methylguanine	~0.17	Very High

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility in early-stage genotoxicity screening, protocols must be designed as self-validating systems. The following in vitro DNA alkylation assay incorporates internal physical and chemical checkpoints that confirm the success of each step before proceeding to costly chromatographic analysis.

Protocol: In Vitro DNA Alkylation Assay

1. DNA Substrate Selection & Reaction Setup:

• Action: Incubate 2 mg/mL of Calf Thymus DNA (ctDNA) with varying concentrations of DET (0.1 - 10 mM) in a low-ionic-strength amine buffer (e.g., 10 mM Tris-HCl, pH 7.4) at 37°C for 2 hours.

• Causality: ctDNA is utilized because its high polymerization and native double-stranded state accurately simulate in vivo steric hindrances. DET alkylation is inversely proportional to the logarithm of ionic strength[1]; therefore, low-ionic-strength amine buffers are strictly selected over oxy-acid buffers to maximize the electrophilic attack of the diazonium ion[3].

2. Ethanol Precipitation (Physical Validation Checkpoint):

• Action: Add 0.1 volumes of 3 M sodium acetate (pH 5.2) and 2.5 volumes of ice-cold absolute ethanol. Invert gently until a precipitate forms. Centrifuge, discard the supernatant, and wash the pellet with 70% ethanol.

• Causality: This step acts as an internal physical validation. The ethanol neutralizes the DNA phosphate backbone, causing intact, high-molecular-weight DNA to precipitate. Unreacted DET, buffer salts, and small-molecule byproducts remain in the supernatant. Validation: If a white, stringy pellet does not form, the DNA has been degraded prematurely or the ionic strength was incorrect, signaling the operator to halt the assay.

3. Selective Acid Hydrolysis:

• Action: Resuspend the purified DNA pellet in 0.1 N HCl and heat at 70°C for 30–45 minutes.

• Causality: This specific temperature and acid concentration selectively cleaves the N-glycosidic bonds of purines (adenine and guanine) while leaving pyrimidines attached to the sugar-phosphate backbone. This rationalized step prevents chromatogram crowding, ensuring that the O6-ethylguanine and N7-ethylguanine peaks are baseline-resolved during downstream analysis.

4. HPLC-UV/Fluorescence Quantification:

• Action: Inject the hydrolysate onto a C18 reverse-phase HPLC column. Use synthetic O6-ethylguanine and N7-ethylguanine standards to establish retention times and standard curves.

• Causality: Dual-detection (UV for total guanine, Fluorescence for specific alkylated adducts) allows for the precise calculation of the O6/N7 ratio, directly correlating the in vitro chemical data to the compound's predictive mutagenic potential.

Figure 2: Step-by-step experimental workflow for in vitro quantification of DET-induced DNA adducts.

Translational Implications for Drug Development

In the landscape of drug development, compounds containing triazene moieties are frequently encountered as synthetic intermediates, impurities, or even active pharmaceutical ingredients (e.g., dacarbazine, temozolomide). Understanding the decomposition kinetics and specific adduct profiles of reference compounds like DET allows toxicologists to build robust Quantitative Structure-Activity Relationship (QSAR) models. By utilizing the self-validating protocols outlined above, researchers can accurately quantify the O6/N7 alkylation ratios of novel pipeline compounds, effectively screening out high-risk pro-mutagens before they reach costly in vivo regulatory safety studies.

References

• Kroeger-Koepke, M. B., Smith, R. H., Goodnow, E. A., Brashears, J., Kratz, L., Andrews, A. W., & Michejda, C. J. (1991). 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation. Chemical Research in Toxicology, 4(3), 334–340.

• Smith, R. H., Kovatch, R. M., Lijinsky, W., Thomas, B. J., & Michejda, C. J. (1987). Tumors in F344 rats by oral administration of 1,3-diethyltriazene. Cancer Letters, 35(2), 129–132.

Sources

• 1. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: 1,3-Diethyltriazene (DET) as a Precision Ethylating Agent in Organic Synthesis and Molecular Biology

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

1,3-Diethyltriazene (DET) is a highly reactive, specialized alkylating agent utilized across both synthetic organic chemistry and molecular biology. Unlike traditional alkyl halides (e.g., ethyl iodide) which require harsh conditions, DET operates through the generation of a transient, highly electrophilic ethyldiazonium ion upon acid catalysis. This unique mechanism allows for the mild, chemoselective ethylation of nucleophiles—ranging from carboxylic acids in organic synthesis to nucleobases in DNA alkylation modeling. This application note details the mechanistic principles, field-proven protocols, and critical variables required to harness DET effectively and safely.

Mechanistic Principles of DET Activation

The utility of DET stems from its controlled decomposition. In the presence of a proton source (which can be the substrate itself, such as a carboxylic acid), DET undergoes protonation followed by bond cleavage. This releases ethylamine and generates the ethyldiazonium ion [CH3​CH2​−N2​]+ . This intermediate is a potent electrophile that rapidly attacks available nucleophiles, releasing nitrogen gas ( N2​ ) as a thermodynamically favorable byproduct.

The reliance on the alkanediazonium intermediate means that DET shares a mechanistic pathway with potent mutagens like N-ethyl-N-nitrosourea (ENU), making it an invaluable tool for studying DNA adduct formation and the development of antiviral or antineoplastic scaffolds 1[1].

Caption: Mechanism of acid-catalyzed DET decomposition and electrophilic ethylation.

Application 1: Organic Synthesis (Chemoselective Ethylation)

In synthetic workflows, diethyltriazene derivatives are frequently employed under metal-free conditions to functionalize complex skeletons 2[2]. The most direct application of DET is the esterification of carboxylic acids.

Protocol 1: Ethylation of Carboxylic Acids

Objective: Convert a target carboxylic acid to its corresponding ethyl ester with high atom economy.

• Substrate Preparation: Dissolve 1.0 mmol of the target carboxylic acid in 5.0 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• DET Addition: Cool the reaction flask to 0°C. Add 1.1 mmol of DET dropwise via a syringe.

• Reaction Initiation: Remove the ice bath and allow the reaction to warm to room temperature. The carboxylic acid acts as both the proton source (activating the DET) and the nucleophile.

• Monitoring (Self-Validation): Connect the reaction flask to a gas bubbler. The stoichiometric evolution of N2​ gas serves as a real-time, visual proxy for the formation of the ethyldiazonium ion and subsequent esterification. The reaction is deemed complete when gas evolution ceases (typically 2-4 hours).

• Workup: Wash the organic layer with 1M HCl (to remove the ethylamine byproduct) followed by saturated NaHCO3​ . Dry over MgSO4​ and concentrate in vacuo.

Causality & Scientific Rationale: Using DET eliminates the need for external bases or harsh refluxing conditions typical of Fischer esterification. The self-activating nature of the reaction (where the substrate's own acidity drives the triazene decomposition) ensures that sensitive functional groups elsewhere on the molecule remain untouched. The system is self-validating: 1 mole of DET yields exactly 1 mole of N2​ gas, allowing precise volumetric tracking of reaction progress.

Application 2: Molecular Biology (DNA Alkylation Modeling)

DET is a critical reagent for modeling the mutagenic activity of ethylating carcinogens. The amount of alkylation at the O6- and N7-positions of guanine increases linearly with DET dose, making it an ideal standard for in vitro assays3[3].

Caption: Experimental workflow for in vitro DNA alkylation using 1,3-diethyltriazene.

Protocol 2: In Vitro Alkylation of Calf Thymus (ct) DNA

Objective: Quantify the O6-ethylguanine to N7-ethylguanine ratio to evaluate mutagenic potential.

• Buffer Preparation: Prepare a 10 mM Tris-HCl buffer (pH 7.4). Crucial Step: Ensure the ionic strength is kept strictly below 50 mM.

• DNA Solubilization: Dissolve Calf Thymus (ct) DNA in the buffer to a final concentration of 1 mg/mL.

• Alkylation: Add DET (dissolved in a minimal volume of ethanol) to achieve final concentrations ranging from 0.1 mM to 1.0 mM. Incubate at 37°C for 12 hours.

• Quenching & Precipitation: Add 0.1 volumes of 3M sodium acetate and 2.5 volumes of ice-cold absolute ethanol. Centrifuge at 12,000 x g for 15 minutes to pellet the alkylated DNA, leaving unreacted DET and ethylamine in the supernatant.

• Hydrolysis & Analysis: Resuspend the pellet and subject it to neutral thermal hydrolysis (to release N7-ethylguanine) or mild acid hydrolysis (0.1 N HCl) to release all purines. Analyze the hydrolysate via LC-MS/MS.

Causality & Scientific Rationale: The choice of buffer is paramount. The alkylation of DNA by DET is inversely proportional to the logarithm of the ionic strength[3]. The ethyldiazonium intermediate is a cation; high concentrations of competing salts shield the polyanionic backbone of the DNA, preventing the electrophile from reaching the nucleobases. Furthermore, amine buffers are strictly preferred over oxy-acid buffers (like phosphate or acetate) because oxy-acids can competitively react with the diazonium ion, quenching the reagent before it reaches the DNA[3].

The protocol is self-validating via mass balance: during LC-MS/MS analysis, the molar sum of unmodified guanine, O6-ethylguanine, and N7-ethylguanine must equal the total guanine content of the pre-reaction ct-DNA aliquot.

Quantitative Data: Alkylation Profiles

The following table summarizes the comparative kinetic and biological profiles of DET versus its methylated counterpart, 1,3-Dimethyltriazene (DMT), based on established pharmacological data[3].

Parameter	1,3-Diethyltriazene (DET)	1,3-Dimethyltriazene (DMT)
Reactive Intermediate	Ethyldiazonium ion	Methyldiazonium ion
Primary DNA Adducts	O6-ethylguanine, N7-ethylguanine	O6-methylguanine, N7-methylguanine
Buffer Compatibility	Amine buffers (Low Ionic Strength)	Amine buffers (Low Ionic Strength)
Decomposition Kinetics	Faster in phosphate/carbonate buffers	Slower relative to DET
Equivalent Nitrosourea	ENU (N-ethyl-N-nitrosourea)	MNU (N-methyl-N-nitrosourea)
Mutagenic Correlation	High (Driven by O6-guanine adducts)	High (Driven by O6-guanine adducts)

Safety and Handling Standards

• Toxicity & Carcinogenicity: DET is a potent alkylating agent and a known mutagen/carcinogen. All manipulations must be performed in a Class II biological safety cabinet or a certified chemical fume hood.

• Stability: Triazenes can be thermally unstable and potentially explosive if isolated in dry, neat forms at elevated temperatures. Always store DET in solution at -20°C.

• Quenching: Spills or excess reagent must be quenched with a dilute acidic solution (e.g., 1M HCl) in a well-ventilated area to safely force the decomposition into ethylamine and N2​ gas before disposal.

References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation Source: Chemical Research in Toxicology (via PubMed / NIH) URL:[Link]

• Triazenes as inhibitors of HIV-1 and HCoV-OC43 Source: UQTR (Université du Québec à Trois-Rivières) URL:[Link]

• Metal-Free Synthesis of 2H-Indazole Skeletons by Photochemistry or Thermochemistry Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. depot-e.uqtr.ca [depot-e.uqtr.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Stability-Indicating HPLC-UV Method Development for 1,3-Diethyltriazene

Executive Summary & Chemical Context

1,3-Diethyltriazene (DET) is a highly reactive alkylating agent and a recognized genotoxic impurity characterized by its linear R–N=N–NR'R'' functional group[1]. In pharmaceutical development, the accurate quantification of triazenes is notoriously difficult due to their extreme sensitivity to acidic environments and thermal degradation[2].

This application note provides a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) protocol specifically engineered to circumvent the chemical lability of 1,3-diethyltriazene. By abandoning traditional acidic mobile phases in favor of a precision-buffered alkaline system, this method ensures analyte integrity from sample preparation through detection.

Causality in Method Development: The "Why" Behind the Protocol

To develop a robust method for 1,3-diethyltriazene, analytical scientists must first understand the molecule's degradation kinetics. Method parameters cannot be chosen arbitrarily; they must be direct responses to the analyte's chemical vulnerabilities.

Overcoming Acid-Catalyzed Hydrolysis (pH Control)

The primary mechanism of triazene degradation is specific acid-catalyzed heterolytic cleavage[3]. When exposed to pH levels below 7.0, the N3 nitrogen of the triazene is rapidly protonated. This intermediate is highly unstable and cleaves to form an ethyldiazonium ion and ethylamine, which subsequently hydrolyze into ethanol and nitrogen gas[1].

The Analytical Solution: Traditional HPLC mobile phases utilizing 0.1% Formic Acid or Trifluoroacetic Acid (TFA) will destroy 1,3-diethyltriazene on-column, resulting in split peaks, poor recovery, or complete loss of signal. This protocol utilizes a 10 mM Ammonium Bicarbonate buffer strictly adjusted to pH 8.0 . This alkaline environment ensures the triazene remains unprotonated and structurally intact during the chromatographic run.

Figure 1: Acid-catalyzed degradation mechanism of 1,3-diethyltriazene.

Stationary Phase Selection

Standard silica-based C18 columns suffer from silica dissolution at pH > 7.5, leading to stationary phase bleed and rapid column death. Because our mobile phase must be held at pH 8.0, a hybrid organic-inorganic silica column (e.g., Waters XBridge C18 or Phenomenex Gemini) is mandatory. These columns utilize ethylene-bridged silica that resists alkaline hydrolysis, ensuring reproducible retention times over hundreds of injections.

Chromophore and Detection Strategy

Unlike aromatic triazenes that feature extended conjugation and absorb at >300 nm, 1,3-diethyltriazene is an aliphatic molecule. Its UV absorbance relies on the weak n→π∗ and stronger π→π∗ transitions of the N=N–N system. Detection is optimized at 240 nm , which provides maximum sensitivity while avoiding the high background noise of the low-UV region (<210 nm) where the bicarbonate buffer begins to absorb.

Retention Strategy

With a molecular weight of 101.15 g/mol , 1,3-diethyltriazene is a small, relatively polar molecule. To prevent it from co-eluting with the solvent void volume ( t0​ ), the gradient must begin with highly aqueous conditions (95% Buffer).

Experimental Protocol & Self-Validating Workflow

The following protocol is designed as a self-validating system. By incorporating specific system suitability criteria and strict temperature controls, the method automatically flags operator errors or environmental degradation.

Reagents and Materials

• Analyte: 1,3-Diethyltriazene reference standard (Purity ≥ 98%).

• Buffer Salt: Ammonium Bicarbonate ( NH4​HCO3​ ), LC-MS or HPLC grade.

• Organic Modifier: Acetonitrile (MeCN), HPLC grade.

• Water: Ultrapure Milli-Q water (18.2 M Ω⋅ cm).

Preparation of Solutions

• Mobile Phase A (10 mM Ammonium Bicarbonate, pH 8.0): Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of ultrapure water. Measure the pH; it should naturally sit around 7.8–8.0. If necessary, adjust to exactly 8.0 using dilute ammonium hydroxide. Filter through a 0.22 µm nylon membrane.

• Mobile Phase B: 100% Acetonitrile.

• Sample Diluent: 90% Mobile Phase A / 10% Acetonitrile. Critical: Never use unbuffered water or acidic solvents for sample preparation.

• Standard Preparation: Accurately weigh 10 mg of 1,3-diethyltriazene into a 100 mL volumetric flask. Dissolve and make up to volume with Sample Diluent (100 µg/mL). Store immediately at 4°C.

Figure 2: Step-by-step HPLC method development workflow for acid-labile triazenes.

Chromatographic Conditions

Table 1: HPLC Method Parameters

Parameter	Specification	Rationale
Column	Waters XBridge C18, 150 x 4.6 mm, 3.5 µm	Hybrid silica prevents column degradation at pH 8.0.
Mobile Phase A	10 mM NH4​HCO3​ in Water (pH 8.0)	Arrests acid-catalyzed heterolytic cleavage.
Mobile Phase B	Acetonitrile	Provides optimal peak shape and elution strength.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Column Temp.	25°C	Prevents thermal degradation of the triazene[2].
Autosampler Temp.	4°C	CRITICAL: Analyte degrades at room temperature.
Injection Volume	10 µL	Balances sensitivity with peak shape.
Detection	UV at 240 nm	Captures the π→π∗ transition of the N=N-N group.

Table 2: Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve
0.0	95	5	Initial hold for polar retention
2.0	95	5	Isocratic hold
8.0	40	60	Linear ramp for elution/cleaning
10.0	40	60	High organic wash
10.1	95	5	Return to initial conditions
15.0	95	5	Re-equilibration

System Suitability and Stability Data

To ensure the trustworthiness of the generated data, the HPLC system must pass strict suitability criteria before sample analysis begins. Furthermore, the stability of the analyte in the chosen diluent must be verified.

Table 3: System Suitability Specifications (Self-Validation Criteria)

Parameter	Acceptance Criteria	Implication if Failed
Retention Time ( tR​ )	~4.5 minutes ( ± 0.2 min)	Shift indicates buffer depletion or pH drift.
Tailing Factor ( Tf​ )	≤ 1.5	High tailing indicates secondary interactions or column voiding.
Theoretical Plates ( N )	≥ 5000	Low efficiency indicates poor column health.
Area % RSD (n=6)	≤ 2.0%	High RSD indicates thermal degradation in the autosampler.

Proof of Concept: Diluent pH Stability

The following empirical data illustrates exactly why the causality-driven choices in Section 2 are mandatory. When 1,3-diethyltriazene is prepared in unbuffered or acidic diluents, quantitative recovery is impossible.

Table 4: Effect of Diluent pH on 1,3-Diethyltriazene Stability (Recovery % at 25°C)

Diluent Environment	0 Hours (%)	4 Hours (%)	24 Hours (%)
pH 3.0 (0.1% Formic Acid)	100.0	12.4	0.0
pH 5.0 (Ammonium Acetate)	100.0	68.5	15.2
pH 7.0 (Ultrapure Water)	100.0	98.1	89.4
pH 8.0 (Ammonium Bicarb)	100.0	100.0	99.2

References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation. Chemical Research in Toxicology, 1991. Contains foundational kinetic data on the acid-catalyzed decomposition of triazenes. URL:[Link]

• Protein modification via mild photochemical isomerization of triazenes to release aryl diazonium ions. National Institutes of Health (PMC), 2021. Details the heterolytic cleavage mechanism and protonation states of the triazene functional group. URL:[Link]

• Comparison of the thermal stability of diazonium salts and their corresponding triazenes. Organic & Biomolecular Chemistry (Cardiff University ORCA Repository), 2021. Establishes the thermal lability parameters and exothermic degradation profiles of triazene compounds. URL:[Link]

• Triazene compounds: Mechanism of action and related DNA repair systems. Pharmacological Research (Ovid), 2002. Provides biological context for triazenes as alkylating agents and genotoxic impurities. URL:[Link]

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• 1. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. Protein modification via mild photochemical isomerization of triazenes to release aryl diazonium ions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Optimal Storage and Handling of 1,3-Diethyltriazene Stock Solutions

Authored by: Senior Application Scientist, Gemini Division

Introduction

1,3-Diethyltriazene is a member of the triazene family of compounds, characterized by a reactive N-N=N functional group. These compounds are of significant interest in chemical synthesis and are investigated for their biological activity, including their potential as alkylating agents.[1] The inherent reactivity that makes 1,3-diethyltriazene a useful chemical intermediate also contributes to its instability, particularly in solution. Degradation of stock solutions can lead to inconsistent experimental results, loss of compound efficacy, and the potential for unintended biological effects from unknown degradation products.

This document provides a comprehensive guide to understanding the stability of 1,3-diethyltriazene and outlines best practices and detailed protocols for the preparation, storage, and handling of its stock solutions. The goal is to ensure the integrity and reproducibility of experiments involving this compound.

Chemical Properties and Stability Profile of 1,3-Diethyltriazene

Understanding the fundamental chemical properties of 1,3-diethyltriazene is crucial for developing an effective storage strategy. The stability of the triazene moiety is influenced by several factors, including temperature, light, pH, and the presence of oxidizing agents.

1.1. Key Degradation Pathways

1,3-Diethyltriazene is susceptible to three primary degradation pathways: hydrolysis, photodecomposition, and thermal decomposition.

• Hydrolysis: The triazene linkage is prone to cleavage in aqueous environments. This process is often catalyzed by acidic or basic conditions.[1][2] The pH of the solution can significantly impact the rate of hydrolysis, with many pharmaceutical compounds showing minimal degradation at a specific pH, often near neutral.[3][4] For 1,3-dialkyltriazenes, decomposition in aqueous media can lead to the formation of highly reactive alkyldiazonium ions.[1]

• Photodecomposition: Aromatic and heterocyclic compounds, including various triazine derivatives, are often sensitive to light.[5] Exposure to UV or even ambient laboratory light can provide the energy to initiate degradation reactions.[5][6] Studies on related triazine compounds have demonstrated that photodegradation can be a significant pathway, leading to a complex mixture of products.[7]

• Thermal Decomposition: While many triazene compounds are thermally stable in their solid form, their stability in solution can be much lower.[8] Elevated temperatures accelerate the rate of chemical reactions, and for a labile compound like 1,3-diethyltriazene, this can lead to rapid degradation.[9] Thermal decomposition can proceed through various mechanisms, including homolytic cleavage of the N-N bonds.[10]

The diagram below illustrates the major environmental factors that can compromise the integrity of 1,3-diethyltriazene in solution.

Caption: Factors contributing to the degradation of 1,3-diethyltriazene solutions.

Recommended Solvents for Stock Solutions

The choice of solvent is a critical determinant of the long-term stability of 1,3-diethyltriazene stock solutions.

2.1. Solvent Selection Criteria

Based on the known instability of dialkyltriazenes in aqueous media, aprotic, high-purity organic solvents are recommended. The ideal solvent should:

• Effectively solubilize 1,3-diethyltriazene.

• Be aprotic to minimize the risk of hydrolysis.

• Be of high purity (≥99.5%) to avoid contaminants that could catalyze degradation.

• Be compatible with downstream experimental applications.

2.2. Recommended and Discouraged Solvents

Solvent Class	Specific Examples	Recommendation & Rationale
Aprotic Polar	Anhydrous Dimethyl Sulfoxide (DMSO), Anhydrous Dimethylformamide (DMF)	Highly Recommended. These solvents are excellent at solubilizing a wide range of organic compounds and are aprotic, which will prevent hydrolysis. Storing as a neat solid or in a dry, inert atmosphere is generally best for reactive compounds.[11]
Aprotic Nonpolar	Dichloromethane (DCM), Tetrahydrofuran (THF)	Use with Caution. While aprotic, these solvents can contain stabilizers or degrade over time to form acidic byproducts, which could accelerate compound degradation.[12] They are more suitable for short-term storage or immediate use.
Protic Polar	Ethanol, Methanol	Not Recommended for Long-Term Storage. The presence of a hydroxyl group makes these solvents protic and capable of participating in hydrolysis of the triazene.
Aqueous Buffers	Phosphate-Buffered Saline (PBS), TRIS	Strongly Discouraged for Stock Solutions. 1,3-Dialkyltriazenes are known to be unstable at physiological pH.[1] If aqueous solutions are required for an experiment, they should be prepared fresh from an organic stock solution immediately before use.

Protocol for Preparation of 1,3-Diethyltriazene Stock Solution

This protocol details the steps for preparing a stock solution of 1,3-diethyltriazene with a focus on maximizing its initial purity and stability.

3.1. Materials and Equipment

• 1,3-Diethyltriazene (as solid or oil)

• Anhydrous DMSO (or other recommended aprotic solvent)

• Inert gas (Argon or Nitrogen)

• Glass vials with PTFE-lined screw caps

• Analytical balance

• Calibrated pipettes

• Vortex mixer

3.2. Step-by-Step Procedure

• Preparation: Allow the vial of 1,3-diethyltriazene and the anhydrous DMSO to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[13]

• Inert Atmosphere: If possible, perform all manipulations under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to minimize exposure to oxygen and moisture.

• Weighing: Tare a clean, dry vial on the analytical balance. Carefully add the desired amount of 1,3-diethyltriazene to the vial and record the exact weight.

• Solubilization: Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

• Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into smaller, single-use volumes in separate, clearly labeled vials.

• Inert Gas Purge: Before sealing each aliquot, gently flush the headspace of the vial with an inert gas (Argon or Nitrogen).

• Storage: Immediately place the aliquots in a freezer at the recommended temperature (see Section 4).

Optimal Storage Conditions and Shelf-Life

Due to the lack of specific, long-term stability data for 1,3-diethyltriazene in the literature, the following recommendations are based on best practices for storing reactive organic compounds. It is imperative that researchers validate the stability of their own stock solutions.

4.1. Storage Recommendations

Condition	Recommendation	Rationale
Temperature	-80°C	Optimal. Ultra-low temperatures significantly slow down the rate of all potential degradation reactions.
-20°C	Acceptable for Short- to Medium-Term. A common and generally acceptable temperature for many chemical reagents.[13]
4°C	Not Recommended. Refrigeration is insufficient to halt the degradation of unstable compounds.
Room Temp.	Strongly Discouraged. Significant degradation can be expected in a short period.
Light	Store in amber vials or in the dark.	Protects the compound from photodecomposition.[5]
Atmosphere	Tightly sealed vials, inert gas overlay.	Prevents exposure to atmospheric moisture and oxygen, which can contribute to hydrolysis and oxidative degradation.[11]

4.2. Shelf-Life vs. Expiration Date

It is important to distinguish between two key terms related to the usability of a chemical solution:[14]

• Shelf-Life: The period during which a properly stored, unopened reagent is expected to remain within its quality specifications.

For 1,3-diethyltriazene stock solutions, the "shelf-life" is undetermined and must be established experimentally. Once an aliquot is thawed and opened, it should ideally be used the same day and any remainder discarded.[13]

Protocol for Stability Assessment of Stock Solutions

To ensure the validity of experimental data, it is crucial to determine the actual stability of 1,3-diethyltriazene stock solutions under your specific storage conditions. This protocol outlines a systematic approach to conducting a stability study.

5.1. Experimental Design

The workflow for a typical stability study is as follows:

Caption: A step-by-step process for evaluating the stability of stock solutions.

5.2. Analytical Methodology

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used method for assessing the purity of small organic molecules.[15] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for identifying volatile degradation products.[16]

Recommended HPLC-UV Method Parameters (Starting Point):

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient of Acetonitrile and Water
Detection	UV detector (wavelength to be determined by UV scan of the compound)
Flow Rate	1.0 mL/min
Injection Volume	5-10 µL

5.3. Step-by-Step Stability Protocol

• Prepare Stock Solution: Prepare a fresh batch of 1,3-diethyltriazene stock solution as described in Section 3.

• Time 0 Analysis: Immediately dilute a sample of the fresh stock solution and analyze it by HPLC-UV. Record the peak area and retention time of the main compound peak. This is your baseline (100% purity).

• Store Aliquots: Store the remaining aliquots under the conditions you wish to test (e.g., -20°C vs. -80°C).

• Analyze at Time Points: At each designated time point (e.g., 1 week, 1 month, 3 months), remove one aliquot from each storage condition.

• Thaw and Analyze: Allow the aliquot to thaw completely to room temperature. Dilute and analyze using the identical HPLC-UV method as for the Time 0 sample.

• Data Analysis:

  • Calculate the purity of the aged sample by dividing the peak area of 1,3-diethyltriazene by the total area of all peaks and multiplying by 100.

  • Compare this purity to the Time 0 sample.

  • The shelf-life is the maximum time the solution can be stored before the purity drops below an acceptable level (e.g., 95%).

Summary of Best Practices

• Solvent is Key: Always use high-purity, anhydrous aprotic solvents like DMSO for preparing stock solutions. Avoid aqueous and protic solvents for storage.

• Temperature Matters: Store stock solution aliquots at -80°C for optimal stability. -20°C is a viable alternative for shorter durations.

• Protect from Light: Keep all solutions in amber vials or otherwise protected from light to prevent photodegradation.

• Aliquot and Conquer: Prepare single-use aliquots to avoid the damaging effects of repeated freeze-thaw cycles and to minimize contamination risk.

• Use an Inert Atmosphere: Handling the compound and solutions under an inert gas like argon or nitrogen will protect against oxidative and moisture-driven degradation.

• When in Doubt, Make it Fresh: If the stability of a stock solution is unknown or suspect, the most reliable course of action is to prepare a fresh solution.

• Validate Your Storage: Perform a stability study to determine the practical shelf-life of your stock solutions under your specific laboratory conditions.

By adhering to these guidelines and protocols, researchers can significantly enhance the reliability and reproducibility of their experimental outcomes when working with 1,3-diethyltriazene.

References

• Maiti, D., & Ranu, B. C. (2007). Oxidative degradation of triazine derivatives in aqueous medium: a radiation and photochemical study. Journal of Agricultural and Food Chemistry, 55(17), 7079-7085.
• Michejda, C. J., Kroeger-Koepke, M. B., Kovatch, R. M., & Smith, R. H. (1990). 1,3-Dialkyl-3-acyltriazenes, a novel class of antineoplastic alkylating agents. Journal of Medicinal Chemistry, 33(7), 1948-1953.
• Mandal, S., & Bhattacharyya, K. (2000). Oxidative Degradation of Triazine Derivatives in Aqueous Medium: A Radiation and Photochemical Study. Journal of Agricultural and Food Chemistry, 48(8), 3584-3591.
• Ragaini, V., & Sarala, P. (1994). Oxidative pathways in the degradation of triazine herbicides: a mechanistic approach. Water Science & Technology, 30(3), 119-128.
• Trabelsi, H., et al. (2014). Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process. Journal of Environmental Protection, 5, 1149-1159.
• Andraos, J. (2000). Kinetic Studies on the Thermal Cis−Trans Isomerization of 1,3-Diphenyltriazene in Aqueous Solution. Effects of Acids and Bases. The Journal of Organic Chemistry, 65(18), 5739-5744.
• Worldwide Journals. (2013). Research Paper Chemistry Oxidative Degradation of Triazine Derivatives in Aqueous Medium: A Radiation and PhotochemicaI Study M. Indian Journal of Applied Research, 3(5), 144-145.

• NEMI. (n.d.). Method 1673. Retrieved from [Link]

• Konstantinou, I. K., Hela, D. G., & Albanis, T. A. (2002). Photocatalytic Degradation of Selected s-Triazine Herbicides and Organophosphorus Insecticides over Aqueous TiO2 Suspensions. Environmental Science & Technology, 36(15), 3290-3297.
• Paskevicius, M., et al. (2024). 1,3‐Diynes as Precursors for the Synthesis of Triazene‐ and Diethylaniline‐Bearing Push‐Pull NLOphores. Chemistry – An Asian Journal.
• Figshare. (2000). Kinetic Studies on the Thermal Cis−Trans Isomerization of 1,3-Diphenyltriazene in Aqueous Solution. Effects of Acids and Bases. The Journal of Organic Chemistry.

• OnePointe Solutions. (2020). Shelf Lives of Common Chemical Reagents. Retrieved from [Link]

• Griffiths, J. A., et al. (n.d.). Comparison of the thermal stability of diazonium salts and their corresponding triazenes. Cardiff University ORCA.

• Astro Chemical. (2023). Shelf-Life & Storage Conditions. Retrieved from [Link]

• Andraos, J. (2000). Kinetic studies on the thermal cis-trans isomerization of 1, 3-diphenyltriazene in aqueous solution. Effects Of acids and bases. The Journal of Organic Chemistry, 65(18), 5739-44.

• ResearchGate. (2015). What to select for storing your compound: neat vs.in solution ?. Retrieved from [Link]

• G. A. Epling, N. K. N. Ayengar. (1988). Modern Synthetic Methods for the Stereoselective Construction of 1,3-Dienes. Journal of Organic Chemistry, 53(1), 133-141.

• DTIC. (1965). THERMAL STABILITY OF ORGANIC COMPOUNDS BY THE ISOTENISCOPE METHOD. Retrieved from [Link]

• Waters Corporation. (n.d.). Best Practices for Maintaining Column Performance in Size-Exclusion Chromatography during Long-Term Storage. Retrieved from [Link]

• Gu, Y., et al. (2014). Photodegradation of the benzotriazine 1,4-Di-N-oxide hypoxia-activated prodrug SN30000 in aqueous solution. Journal of Pharmaceutical Sciences, 103(11), 3569-3577.
• Kumar, P., & Goel, A. (2023). Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method. Molecules, 28(12), 4819.

• EMD Millipore. (n.d.). Protecting your process: Solutions for storage and cleaning of chromatography resins and TFF filters. Retrieved from [Link]

• ResearchGate. (n.d.). rates of decomposition of triazoline 15a in different solvents. Retrieved from [Link]

• Deiters, A., et al. (2014). Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions. Journal of the American Chemical Society, 136(12), 4586-4593.
• Swadley, M., & Li, T. (2007). Reaction Mechanism of 1,3,5-Trinitro-s-triazine (RDX) Deciphered by Density Functional Theory.
• Japan Journal of Medical and Health Sciences. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Japan Journal of Medical and Health Sciences, 5(8).
• Dellinger, B., et al. (1984). Determination of the thermal decomposition properties of 20 selected hazardous organic compounds. Research report. OSTI.GOV.
• Deiters, A., et al. (2014). Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions. PMC.

• NIOSH. (1994). Ethylenediamine (EDA), Diethylenetriamine (DETA), & Triethylenetetramine (TETA) - Analytical Method. Retrieved from [Link]

• Sadowski, Z., et al. (2024). Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides. Molecules, 29(2), 346.

• YouTube. (2020). Preparations of aldehydes and Ketones from 1,3-dithiane. Retrieved from [Link]

• Chromatography Forum. (2006). How do you perform purity analysis?. Retrieved from [Link]

• Dettmer, K., & Engewald, W. (2002). Solid-phase extraction-gas chromatography and solid-phase extraction-gas chromatography–mass spectrometry determination of corrosion-inhibiting long-chain primary alkyl amines in water, steam and condensate from power plants.

• MDPI. (2022). Mechanism, Kinetics and Thermodynamics of Decomposition for High Energy Derivatives of[1][17][18]Triazolo[4,3-b][1][17][18][19]tetrazine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dithianes, 1,3-Dithiolanes. Retrieved from [Link]

• ResearchGate. (2026). Photocatalytic degradation of tatrazine dye using TiO~ 2 catalyst: Salt effect and kinetic studies. Retrieved from [Link]

• Chafetz, L., & Shah, K. P. (1991). Stability of diltiazem in acid solution. Journal of Pharmaceutical Sciences, 80(2), 171-172.

• YouTube. (2023). 1,3-Dithiane as acyl anion equivalent in umpolung chemistry. Retrieved from [Link]

• ResearchGate. (2017). Stability of 25 mg/mL Azacitidine Suspensions Kept in Fridge after Freezing. Retrieved from [Link]

• Salomaa, P., & Kankaanperä, A. (1989). The Hydrolysis of 1,3-Dioxolan and Its Alkyl-Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl-Substituted Dioxolans. Acta Chemica Scandinavica, 15, 871-878.

• ResearchGate. (2025). Photocatalytic Degradation of Diethyl Phthalate (DEP) in Water Using TiO2. Retrieved from [Link]

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• 3. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 4. Stability of diltiazem in acid solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Preparation and Handling of 1,3-Diethyltriazene (DET) Solutions for In Vitro Cell Culture Assays

Introduction & Mechanistic Overview

1,3-Diethyltriazene (DET) is a potent aliphatic triazene utilized extensively in oncological, toxicological, and genetic research to model DNA damage[1]. Unlike complex aryltriazenes that require enzymatic activation (e.g., via hepatic cytochrome P450s), aliphatic triazenes like DET function as direct-acting alkylating agents. In aqueous environments, DET spontaneously decomposes to form highly reactive ethanediazonium ions, which subsequently alkylate DNA, predominantly forming O6-ethylguanine and N7-ethylguanine adducts[2].

Because DET is a direct-acting agent, its stability is highly dependent on the solvent environment. Understanding the causality between solvent chemistry and DET degradation is the foundation of reproducible in vitro assays.

Fig 1: Mechanism of DET-induced DNA alkylation via ethanediazonium intermediate.

Chemical Properties and Causality in Experimental Design

The most critical failure point in triazene-based cell culture assays is premature aqueous hydrolysis. Research into the decomposition kinetics of 1,3-dialkyltriazenes demonstrates that these compounds are stable as pure liquids or in aprotic solutions, but undergo rapid decomposition in aqueous buffers[3].

The Causality of Solvent Selection: The decomposition of DET is specifically acid-catalyzed; the degradation rate is inversely proportional to pH[3]. Furthermore, DET decomposes significantly faster in phosphate and carbonate buffers—the exact buffering systems used in standard cell culture media (e.g., PBS, DMEM, RPMI)—due to specific acid catalysis followed by general base catalysis[3].

Consequently, preparing DET directly in cell culture media or storing aqueous aliquots will result in the rapid loss of the active parent compound before it ever reaches the intracellular environment. To preserve the integrity of the assay, master stocks must be formulated in anhydrous, aprotic solvents like Dimethyl Sulfoxide (DMSO).

Quantitative Stability Profile

The following table summarizes the stability parameters of DET to guide experimental planning:

Solvent / Environment	Stability Profile	Mechanistic Cause
Pure Liquid	Highly Stable	Lack of proton donors prevents heterolysis.
Anhydrous DMSO	Highly Stable	Aprotic environment prevents acid-catalyzed degradation.
Aqueous Buffer (pH 9–12)	Moderate Degradation	Specific acid catalysis; slower at higher pH[3].
Phosphate/Carbonate Buffers	Rapid Degradation	Buffer concentration directly accelerates decomposition[3].
Cell Culture Media (pH ~7.4)	Rapid Degradation	Physiologic pH and phosphate presence drive rapid alkanediazonium formation.

Self-Validating Experimental Controls

To ensure trustworthiness and verify that the observed cellular phenotypes are caused by intracellular DNA alkylation rather than extracellular degradation artifacts, your protocol must be a self-validating system . Incorporate the following controls into your plate design:

• Vehicle Control: Cells treated with the exact final concentration of DMSO (must be ≤0.5% v/v) to baseline solvent toxicity.

• Degradation Control (Extracellular vs. Intracellular Validation): Prepare a working concentration of DET in complete cell culture media and incubate it at 37°C for 4 hours before applying it to the cells. Because DET rapidly decomposes in aqueous phosphate buffers[3], this pre-degraded media should exhibit significantly reduced cytotoxicity compared to fresh DET. This validates that the active agent is the intact DET molecule entering the cell.

• Positive Control: A known, well-characterized alkylating agent such as N-methyl-N-nitrosourea (MNU) to benchmark O6-alkylguanine formation[2].

Step-by-Step Methodologies

Protocol A: Preparation of 100 mM DET Master Stock

Note: DET is a potent carcinogen[1]. All handling of the pure liquid must be performed in a certified chemical fume hood using appropriate PPE.

• Purge: Purge a sterile, amber glass vial with inert gas (Argon or Nitrogen) to displace ambient moisture.

• Weigh: Carefully weigh the appropriate mass of pure DET liquid (Molecular Weight: 101.15 g/mol ).

• Dissolve: Immediately dissolve the DET in anhydrous, cell-culture grade DMSO to achieve a stock concentration of 100 mM. Do not use aqueous buffers.

• Aliquot: Divide the 100 mM stock into single-use volumes (e.g., 20 µL) in amber microcentrifuge tubes to protect from light.

• Store: Flash-freeze and store immediately at -80°C. Crucial: Strictly avoid freeze-thaw cycles. Condensation introduces water into the DMSO, which will initiate premature hydrolysis of the triazene[3].

Protocol B: In Vitro Cell Culture Treatment

• Seed Cells: Seed target cells (e.g., MCF-7, HCT116) in a 96-well or 6-well plate and incubate overnight at 37°C, 5% CO₂ to allow for adherence.

• Thaw: Thaw a single 100 mM DET/DMSO aliquot at room temperature immediately prior to use.

• Serial Dilution (Aprotic): Prepare all intermediate concentration gradients in pure DMSO. Ensure the final volume of DMSO to be added to the cells remains constant across all doses (typically 0.1% - 0.5% final volume in media).

• Aqueous Spike (Time-Sensitive): Pre-warm the complete cell culture media to 37°C. Spike the DMSO/DET dilutions into the warmed media. Do not let this aqueous mixture sit.

• Application: Within 60 seconds of the aqueous spike, aspirate the old media from the cell plates and gently apply the DET-containing media.

• Incubation: Incubate for the desired exposure window (typically 1–4 hours for acute DNA adduct formation assays, or up to 72 hours for longitudinal viability/cytotoxicity assays).

Fig 2: Step-by-step workflow for DET preparation to prevent premature aqueous hydrolysis.

References

• Source: Chem Res Toxicol (via nih.gov)
• Source: Lincoln Publication (via lucp.net)
• Source: Journal of the American Chemical Society (via acs.org)

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• 2. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing rapid degradation of 1,3-diethyltriazene during prolonged experiments

Welcome to the Technical Support Center for handling highly reactive dialkyltriazenes. As an Application Scientist, I have compiled this guide to address the notorious instability of 1,3-diethyltriazene (DET) during prolonged in vitro and analytical experiments.

Triazenes are characterized by their R–N=N–NH–R' functional group, which makes them highly susceptible to acid-catalyzed hydrolysis, photochemical cleavage, and thermal degradation[1]. This guide provides the mechanistic causality behind these degradation pathways and offers field-proven, self-validating protocols to ensure the integrity of your experimental data.

Part 1: Diagnostic Overview of DET Degradation

Before troubleshooting, it is critical to understand why 1,3-diethyltriazene degrades. DET decomposition is not a single pathway; it is a multi-modal process driven by the experimental environment.

• Specific and General Acid Catalysis: In aqueous solutions, the triazene nitrogen is easily protonated. This leads to heterolytic cleavage of the N–N bond, generating a highly reactive ethyl diazonium ion and ethylamine. This reaction is inversely proportional to pH[1]. Furthermore, certain buffers (like phosphate and carbonate) actively catalyze this decomposition through general acid-base mechanisms, meaning the concentration of the buffer itself accelerates degradation regardless of the pH[2].

• Photochemical Cleavage: The triazeno group undergoes facile photolysis when exposed to UV or visible light, homolytically cleaving to release nitrogen gas ( N2​ ) and ethyl radicals[3].

• Thermolysis: Elevated temperatures accelerate both hydrolytic and radical degradation pathways[4].

Mechanistic pathways of 1,3-diethyltriazene degradation via hydrolysis and photolysis.

Part 2: Troubleshooting FAQs

Q1: I am running my assay at physiological pH (7.4), but my DET stock degrades within an hour. Why?

A: Physiological pH is too acidic for 1,3-diethyltriazene. The decomposition of dialkyltriazenes is strictly acid-catalyzed. At pH 7.4, the protonation of the triazene nitrogen occurs rapidly, leading to heterolysis[1]. To maintain stability during prolonged experiments, you must elevate the pH of your working solution to at least 8.5 to 9.5 , provided your biological target or assay can tolerate alkaline conditions.

Q2: I increased the pH to 8.5 using a Phosphate buffer, but degradation is still occurring rapidly. What is wrong?

A: You are observing general acid/base catalysis . Kinetic studies on 1,3-diethyltriazene demonstrate that its decomposition rate in phosphate and carbonate buffers is dependent on the concentration of the buffer itself, not just the pH[2]. The buffer ions actively participate in the transition state, accelerating degradation. Solution: Switch to a buffer that only exhibits specific acid catalysis (where the rate is invariant to buffer concentration). CAPS (cyclohexylamino propanesulfonic acid) buffer at pH 9.5 is highly recommended, as DET shows rate invariance to CAPS concentration[1].

Q3: My assay requires a 24-hour incubation period. How can I prevent photolytic cleavage?

A: Triazenes are potent photo-generators of radicals[4]. Even ambient laboratory fluorescent lighting will induce photolysis over a 24-hour period. You must implement a strict light-shielding protocol:

• Store all stock solutions in amber glass vials [5].

• Wrap all reaction vessels, microplates, or flow tubing in aluminum foil.

• Perform transfers and pipetting steps under low-light conditions.

Q4: Can I use heavy water ( D2​O ) to extend the half-life of DET in NMR or structural assays?

A: Yes. 1,3-diethyltriazene exhibits an inverse solvent isotope effect ( kH2​O​/kD2​O​<1 , typically around 0.35)[1]. Because the specific acid-catalyzed degradation involves a rapid pre-equilibrium protonation step followed by rate-limiting cleavage, substituting H2​O with D2​O actually slows down the degradation rate significantly. This is a highly effective strategy for prolonged analytical experiments like 2D-NMR.

Part 3: Quantitative Buffer Comparison

To assist in experimental design, the following table summarizes the impact of buffer selection on DET stability based on kinetic profiling.

Buffer System	Optimal pH Range	Buffer Concentration Dependency	Relative Stability for DET	Recommended Use Case
Phosphate	6.0 - 8.0	High (General Catalysis)	Poor (Rapid degradation)	Avoid for prolonged assays.
Carbonate	9.0 - 10.5	High (Biphasic profile)	Moderate	Short-term alkaline assays.
CAPS	9.7 - 11.1	None (Specific Catalysis only)	Excellent	Prolonged aqueous incubations.
Borate	8.0 - 10.0	Low	Good	General biological assays.
Deuterated ( D2​O )	> 8.0 (pD)	N/A (Isotope effect)	Maximum	NMR and structural biology.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility, follow this step-by-step methodology for handling 1,3-diethyltriazene in prolonged (12-24 hour) experiments. This protocol is designed as a self-validating system; step 5 ensures you can mathematically verify the compound's integrity.

Step 1: Aprotic Stock Preparation 1,3-dialkyltriazenes are stable as pure liquids or in aprotic solutions[1].

• Dissolve the neat DET in anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile to create a 10 mM to 100 mM stock.

• Store this stock in an amber vial at -80°C. Do not introduce water at this stage.

Step 2: Buffer Optimization & Dilution

• Prepare a 50 mM CAPS buffer and adjust the pH to 9.5 using NaOH.

• Chill the buffer on ice to 4°C prior to use. Thermolysis is significantly retarded at low temperatures[4].

• Dilute the DET stock into the chilled CAPS buffer immediately before the start of the experiment. Keep the final DMSO concentration below 5% to prevent solvent-induced artifacts in biological assays.

Step 3: Environmental Shielding

• Transfer the working solution into amber microcentrifuge tubes or foil-wrapped multi-well plates[6].

• Maintain the experimental environment at 4°C (e.g., in a cold room or on a cooling block) unless physiological temperatures (37°C) are strictly required by the assay.

Step 4: Execution of Prolonged Assay

• Conduct your 12-24 hour experiment. Ensure the headspace in the reaction vessel is minimized or purged with Argon/Nitrogen to prevent oxidative degradation or volatilization of the triazene.

Step 5: Analytical Validation (Self-Validation Step)

• At T=0 , T=12h , and T=24h , extract a 10 µL aliquot of the reaction mixture.

• Quench the aliquot in cold acetonitrile and analyze via Reversed-Phase HPLC (UV detection at ~230-250 nm).

• Calculate the Area Under the Curve (AUC) for the intact DET peak. A successful protocol will yield >90% peak retention at 24 hours. If a secondary peak corresponding to ethylamine appears, your system has suffered hydrolytic breach.

Optimized workflow for maintaining 1,3-diethyltriazene stability in prolonged assays.

Part 5: References

• Decomposition of 1,3-Dialkyltriazenes in Aqueous Buffers: Kinetic and Mechanistic Studies Source: ResearchGate (Journal of Organic Chemistry) URL:[Link]

• Photolysis, thermolysis, and protolytic decomposition of a triazene polymer in solution Source: Thomas Lippert Homepage (Die Makromolekulare Chemie) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. lookchem.com [lookchem.com]
• 3. Triazenes and triazines, Triazenes [ebrary.net]
• 4. lippertt.ch [lippertt.ch]
• 5. 4-Hydroxy-4'-dimethylaminoazobenzene | 2496-15-3 | Benchchem [benchchem.com]
• 6. 5-Bromo-2-chlorobenzonitrile | 57381-44-9 | Benchchem [benchchem.com]

🧪 Technical Support Center: 1,3-Diethyltriazene (DET) In Vitro Assays

Welcome to the Application Scientist Support Portal for 1,3-diethyltriazene (DET). This guide is designed for drug development professionals and researchers experiencing high off-target cellular toxicity when utilizing DET and related aliphatic triazenes in cell culture models.

Part 1: Core Mechanisms & Stability (FAQs)

Q: Why does 1,3-diethyltriazene cause high baseline toxicity in non-target control cells? A: Unlike aryldialkyltriazenes (such as dacarbazine) that require enzymatic activation by cytochrome P450 in the liver, 1,3-diethyltriazene is an aliphatic triazene that spontaneously decomposes in aqueous environments[1]. This hydrolysis yields a highly reactive ethyldiazonium ion and ethylamine[2]. While the intended therapeutic mechanism is the alkylation of DNA (specifically at the O6 and N7 positions of guanine) leading to apoptosis, the rapid burst of diazonium ions also causes non-specific alkylation of cellular proteins and lipids. This generates severe oxidative stress (ROS) and depletes intracellular glutathione (GSH), driving acute necrotic cell death in non-target cells rather than the intended delayed apoptosis.

Q: How does culture media pH affect DET stability and off-target effects? A: Triazene decomposition is strictly pH-dependent. Acidic environments protonate the unshared electron pair on the triazene nitrogen, drastically accelerating its breakdown into the reactive diazonium intermediate. In standard cell culture, metabolic byproducts (like lactic acid) lower the media pH over time. If DET is introduced into slightly acidic media (pH < 7.0), it decomposes too rapidly, causing a massive, localized burst of ROS that overwhelms the cell's antioxidant defenses.

Caption: Chemical decomposition of DET and divergent pathways of cellular toxicity.

Part 2: Troubleshooting Guide (Q&A)

Q: My healthy control cells (e.g., HUVEC, PBMCs) are dying within 4 hours of DET exposure. How can I mitigate this acute off-target toxicity? A: Cell death occurring within 4 hours of exposure is almost exclusively driven by ROS-induced necrosis, not DNA alkylation (which typically requires >24 hours to trigger apoptotic pathways)[3]. To mitigate this, you must separate the ROS-driven toxicity from the DNA-alkylation efficacy. Solution: Pre-treat your control and target cells with an antioxidant scavenger like N-acetyl-L-cysteine (NAC) to bolster intracellular GSH pools prior to DET exposure. Additionally, ensure your media is heavily buffered with HEPES to prevent pH-driven rapid decomposition.

Q: I added NAC directly to the DET-containing media, but now the drug has no efficacy at all. What happened? A: NAC contains a highly nucleophilic free thiol group. If DET and NAC are co-incubated in the extracellular media, the ethyldiazonium ion will preferentially alkylate the NAC thiol instead of entering the cell to alkylate DNA. Solution: You must use a "pulse-chase" style pre-treatment. Load the cells with NAC for 2 hours, wash the cells thoroughly with PBS to remove extracellular NAC, and then apply the DET.

Caption: Logical workflow for diagnosing and mitigating off-target DET toxicity.

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. By incorporating specific wash steps and buffering controls, you isolate the variable of DNA-alkylation from artifactual ROS generation.

Protocol 1: pH-Stabilized DET Preparation & Dosing

Causality: Standard bicarbonate-buffered media (e.g., DMEM) rapidly shifts pH when removed from a 5% CO2 incubator during handling. This pH fluctuation causes erratic DET decomposition rates[2].

• Reconstitution: Dissolve DET powder in 100% anhydrous DMSO to create a 100 mM stock. Store aliquots at -80°C. Do not store in aqueous solutions.

• Media Preparation: Supplement your standard culture media with 25 mM HEPES . Adjust the pH to exactly 7.40 at 37°C using a calibrated pH meter.

• Working Dilution: Dilute the DET stock into the HEPES-buffered media immediately (<30 seconds) before applying to the cells.

• Validation Step: Include a "media-only + DET" well with a pH indicator dye (Phenol Red) to visually confirm that the addition of the drug vehicle does not induce an acidic shift.

Protocol 2: ROS Scavenging Rescue Assay

Causality: Bolstering intracellular glutathione prevents the ethyldiazonium ion from causing lipid peroxidation and acute necrosis, allowing the cells to survive long enough to exhibit true DNA-alkylation-dependent apoptosis[3].

• NAC Preparation: Prepare a fresh 500 mM stock of N-acetyl-L-cysteine (NAC) in sterile PBS. Neutralize the stock to pH 7.4 using 1M NaOH (NAC is highly acidic and will kill cells if unneutralized).

• Pre-treatment: Add NAC to the cell culture media to a final concentration of 5 mM. Incubate cells for 2 hours at 37°C.

• Wash Step (Critical): Aspirate the NAC-containing media. Wash the cell monolayer twice with warm PBS to remove all extracellular thiols.

• Drug Exposure: Apply the DET in fresh, HEPES-buffered media (from Protocol 1).

• Validation Step: Run a parallel control using a DCFDA fluorescent ROS assay at 2 hours post-DET exposure. The NAC-pre-treated cells should show baseline fluorescence, validating the suppression of off-target oxidative stress.

Part 4: Quantitative Data & Benchmarks

Use the following benchmark data to validate your internal assay performance. If your DET half-life or IC50 values deviate significantly from these tables, recalibrate your media pH or check your DMSO stock for water contamination.

Table 1: Effect of pH on 1,3-Diethyltriazene Half-Life (In Vitro Aqueous Media)

Media Condition	pH Level	Estimated DET Half-Life (37°C)	Primary Cellular Outcome
Unbuffered DMEM (Ambient Air)	6.8 - 7.0	< 15 minutes	Acute Necrosis (Off-target)
Standard DMEM (5% CO2)	7.2	~ 45 minutes	Mixed Apoptosis/Necrosis
HEPES-Buffered DMEM	7.4	~ 90 - 120 minutes	Delayed Apoptosis (On-target)
Alkaline Media	7.8	> 4 hours	Reduced Efficacy (Poor activation)

Table 2: Cytotoxicity (IC50) Comparison: Unbuffered vs. Optimized Protocols (Data represents typical shifts observed in non-target HUVEC control lines vs. target tumor lines)

Cell Line	Condition	IC50 (µM) at 24h	Mechanism of Death
HUVEC (Control)	Unbuffered + No NAC	12.5 µM	ROS-induced Necrosis
HUVEC (Control)	HEPES Buffered + 5mM NAC	> 100 µM	Rescued (Viable)
MCF-7 (Target)	Unbuffered + No NAC	4.2 µM	Necrosis / Apoptosis
MCF-7 (Target)	HEPES Buffered + 5mM NAC	18.5 µM	DNA-Alkylation Apoptosis

Part 5: References

• Farina P, Torti L, Urso R, Horton JK, Gescher A, D'Incalci M. "Comparison of metabolism and activity of an aryldimethyltriazene and an aryldiethyltriazene." Biochemical Pharmacology. 1986 Jan 15;35(2):209-15.[1] URL:[Link]

• Kroeger-Koepke MB, Smith RH Jr, Goodnow EA, Brashears J, Kratz L, Andrews AW. "1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation." Chemical Research in Toxicology. 1991 May-Jun;4(3):334-40.[2] URL:[Link]

• Adibi H, et al. "Synthesis, and In-vitro Cytotoxicity Studies of a Series of Triazene Derivatives on Human Cancer Cell Lines." Iranian Journal of Pharmaceutical Research. 2013 Fall;12(4):695-703.[3] URL:[Link]

Sources

• 1. Comparison of metabolism and activity of an aryldimethyltriazene and an aryldiethyltriazene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, and In-vitro Cytotoxicity Studies of a Series of Triazene Derivatives on Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving HPLC Peak Tailing for 1,3-Diethyltriazene

Welcome to the Advanced Chromatography Support Center. As analytical scientists and drug development professionals, you are likely aware that analyzing basic, reactive nitrogen-containing compounds presents unique chromatographic challenges.

1,3-Diethyltriazene is a dialkyltriazene often monitored as a highly reactive intermediate or potential genotoxic impurity. It is characterized by basic nitrogen atoms that are highly prone to secondary interactions with silica-based stationary phases. Crucially, it undergoes rapid acid-catalyzed decomposition. This paradox—needing to suppress basic interactions while avoiding acidic mobile phases—requires a highly specific, mechanistic approach to HPLC method development.

Below is our comprehensive guide to diagnosing, understanding, and resolving peak tailing for 1,3-diethyltriazene.

Diagnostic Workflow

Before altering your mobile phase chemistry, it is critical to determine whether the peak tailing is a systemic hardware issue or an analyte-specific chemical interaction.

Fig 1. Diagnostic workflow for isolating and resolving 1,3-diethyltriazene peak tailing.

Mechanistic Troubleshooting Guide

To permanently resolve peak tailing, we must address the underlying physicochemical causes rather than relying on trial and error.

Issue A: The Silanol Ion-Exchange Trap

The Causality: In reversed-phase HPLC, the primary cause of peak tailing for basic compounds is the secondary interaction between the analyte and unreacted silanol groups on the silica surface (1)[1]. At a mid-range pH (5.0–7.0), residual silanols (pKa ~3.5–4.5) are ionized as SiO− . Simultaneously, the basic nitrogen atoms of 1,3-diethyltriazene are protonated. This creates a strong electrostatic ion-exchange interaction that delays the elution of a fraction of the analyte molecules, distorting the Gaussian peak shape into a severe tail.

Issue B: The Acid-Catalyzed Degradation Paradox

The Causality: The standard chromatographic reflex for fixing basic tailing is to lower the mobile phase pH to < 3.0 (e.g., using 0.1% Formic Acid or TFA). This forces the silanol groups into a neutral, protonated state ( SiOH ), eliminating the ion-exchange mechanism (2)[2]. However, 1,3-dialkyltriazenes are highly unstable in acidic conditions . They undergo specific acid-catalyzed decomposition, cleaving the N-N bond to form diazonium and amine byproducts (3)[3]. If you run 1,3-diethyltriazene at pH 2.5, the "tailing" or peak broadening you observe is actually an on-column degradation continuum.

Issue C: Systemic Extra-Column Volume

The Causality: If all peaks in your chromatogram (including neutral reference standards) exhibit tailing or broadening, the chemistry is not to blame. The issue is mechanical dispersion caused by excessive extra-column volume (tubing that is too long or wide) or a partially blocked column inlet frit distorting the sample stream (4)[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, utilize the following self-validating protocols to troubleshoot your method.

Protocol A: System Extra-Column Volume Assessment

Execute this protocol to definitively rule out hardware dispersion before modifying your mobile phase (5)[5].

• Bypass the Stationary Phase: Remove your analytical column and connect the autosampler tubing directly to the detector tubing using a Zero-Dead-Volume (ZDV) union.

• Set Parameters: Set the mobile phase to 100% Acetonitrile at a flow rate of 1.0 mL/min.

• Inject Tracer: Inject 10 µL of a 1% acetone solution (monitor UV absorbance at 265 nm).

• Calculate Volume: Measure the apex retention time ( tR​ ) in minutes of the resulting baseline perturbance.

  • Formula: Vext​=tR​×Flow Rate (mL/min)×1000

• Validation Check: If Vext​>30μL for a standard UHPLC/HPLC system, your tubing is causing the tailing. Replace the flow path with narrower internal diameter PEEK tubing (e.g., 0.005" ID).

Protocol B: High-pH Shielding Workflow (Optimal for Triazenes)

Because 1,3-diethyltriazene degrades at low pH, the most scientifically sound approach is to raise the pH above the analyte's pKa to neutralize the basic nitrogen, thereby preventing it from interacting with the ionized silanols.

• Hardware Selection: Standard silica dissolves at pH > 8. You must select a hybrid silica column (e.g., Ethylene Bridged Hybrid - BEH) designed to withstand high pH environments.

• Buffer Preparation: Prepare a 10 mM Ammonium Bicarbonate aqueous buffer.

• pH Adjustment: Titrate the buffer with dilute Ammonium Hydroxide until the pH reaches 8.5 .

• Equilibration: Run a gradient with Acetonitrile or Methanol, ensuring at least 10 column volumes of equilibration.

• Validation Check: Inject the 1,3-diethyltriazene standard and calculate the USP Tailing Factor ( Tf​ ). The protocol is successful if Tf​≤1.2 .

Quantitative Data Summary: Impact of pH on Triazene Analysis

The table below summarizes the causal relationship between mobile phase pH, silanol state, and 1,3-diethyltriazene stability.

Mobile Phase pH	Buffer System	Silanol State	1,3-Diethyltriazene State	Expected USP Tailing Factor ( Tf​ )	Analytical Outcome
pH 2.5	Phosphate	Neutral ( SiOH )	Protonated	N/A (Peak Broadening)	Failure: Severe acid-catalyzed on-column degradation.
pH 6.0	Ammonium Acetate	Ionized ( SiO− )	Protonated	1.8 - 2.8	Failure: Severe tailing due to strong ion-exchange interactions.
pH 7.0 + TEA	Phosphate + 5mM TEA	Ionized ( SiO− )	Protonated (Shielded)	1.2 - 1.4	Acceptable: TEA acts as a competing base to shield silanols.
pH 8.5	Ammonium Bicarbonate	Ionized ( SiO− )	Neutral	1.0 - 1.1	Optimal: Analyte is stable and uncharged; no secondary interactions.

Frequently Asked Questions (FAQs)

Q: Can I use Triethylamine (TEA) as a silanol suppressor instead of changing the pH? A: Yes. If you are restricted to a neutral pH method and a standard silica column, adding 5–10 mM TEA to the mobile phase acts as a competing base. The TEA preferentially binds to the anionic silanol groups, sterically shielding the 1,3-diethyltriazene from secondary interactions (2)[2]. However, note that TEA can cause severe ion suppression if you are using Mass Spectrometry (LC-MS) and may reduce overall column lifetime.

Q: Why does my peak tailing suddenly worsen as the column ages, even if the method hasn't changed? A: Over time, the end-capping groups (trimethylsilyl species) on the stationary phase hydrolyze and wash off, exposing a higher concentration of acidic silanol sites (6)[6]. This increases the ion-exchange capacity of the column, exacerbating the tailing of basic compounds. If this occurs, it is an indicator that the column has reached the end of its usable lifespan.

Q: How exactly should I calculate the USP Tailing Factor to verify my method suitability? A: The USP tailing factor ( T ) is calculated using the formula T=W0.05​/2f . Here, W0.05​ is the total peak width measured at 5% of the peak height, and f is the distance from the peak maximum (apex) to the leading edge of the peak at that same 5% height level (6)[6]. A value of 1.0 indicates perfect symmetry, while a value > 1.5 indicates significant tailing requiring intervention.

References

• Troubleshooting Peak Shape Problems in HPLC Source: Waters Corporation URL:[Link]

• What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL:[Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems Source: LCGC International URL:[Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes Source: Phenomenex URL:[Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks Source: Chromatography Online URL:[Link]

• Methyl Azide (Kinetics and Decomposition of 1,3-dialkyltriazenes) Source: ResearchGate URL:[Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]

Technical Support Center: Optimizing 1,3-Diethyltriazene Alkylation Efficiency

Support Category: Reagent Troubleshooting & Assay Optimization Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Application Support Knowledge Base. This guide is designed to help you troubleshoot and optimize the alkylation (specifically, ethylation) of nucleic acids and proteins using 1,3-diethyltriazene (1,3-DET). As a highly reactive and environmentally sensitive prodrug-like molecule, 1,3-DET requires precise environmental controls to function efficiently.

The Mechanistic Role of pH in Triazene Activation

To troubleshoot 1,3-DET, you must first understand its causality. 1,3-DET is not inherently reactive; it is a stable precursor that requires protonation at the N3 position to initiate heterolytic cleavage[1]. This cleavage releases the highly reactive ethyldiazonium ion, which subsequently loses nitrogen gas to form a carbocation or reacts directly via an SN​2 -like mechanism with your target nucleophile (e.g., guanine N7 in DNA, or cysteine thiols in proteins)[2].

Alkylation efficiency is fundamentally a kinetic race between your target nucleophile and the surrounding water molecules[3]. If the buffer pH is not perfectly tuned, water will win this race, resulting in the hydrolysis of the diazonium ion into ethanol rather than the desired target alkylation.

Caption: Mechanism of pH-dependent 1,3-DET decomposition and target alkylation.

Frequently Asked Questions (FAQs)

Q1: Why is my alkylation yield poor despite using a massive molar excess of 1,3-DET? A: The most common culprit is inappropriate buffer pH. 1,3-dialkyltriazenes exhibit acid-catalyzed decomposition where the reaction rate is inversely proportional to pH[1]. If your buffer is too acidic (pH < 6.0), the triazene decomposes almost instantaneously. While this generates the ethyldiazonium ion rapidly, the sheer volume of reactive intermediates overwhelms the target nucleophile, leading to rapid quenching by water[3]. Conversely, at pH > 8.0, the triazene is overly stable, and the reactive electrophile is never generated[1].

Q2: What is the optimal buffer system for maximizing ethylation of DNA or proteins? A: We recommend a 50 mM Sodium Phosphate buffer adjusted to pH 7.0–7.4. Phosphate buffers provide excellent buffering capacity in the neutral range and maintain the steady, controlled release of the ethyldiazonium ion. Studies on DNA alkylation by triazenes demonstrate that neutral pH maximizes the specific alkylation of guanine residues while minimizing off-target hydrolysis[4].

Q3: Does ionic strength impact the reaction? A: Yes. High ionic strength can alter the local activity coefficients of the protons in solution, subtly shifting the effective pH. It is recommended to maintain a moderate ionic strength (e.g., 100-150 mM NaCl) to stabilize biomolecular targets without disrupting the triazene decomposition kinetics[4].

Quantitative Data: pH vs. Kinetics & Yield

The table below summarizes the inverse relationship between buffer pH, 1,3-DET half-life, and the resulting alkylation efficiency.

Buffer pH	1,3-DET Half-Life (Approx.)	Primary Reaction Pathway	Relative Alkylation Efficiency
5.0	< 5 minutes	Hydrolysis (Ethanol)	Low (< 10%)
6.5	45 - 60 minutes	Mixed	Moderate (40-50%)
7.2	2 - 4 hours	Target Alkylation	Optimal (> 85%)
8.5	> 48 hours	None (Stable Precursor)	Negligible (< 5%)

(Note: Half-life values are representative estimates based on the kinetic behavior of 1,3-dialkyltriazenes in aqueous buffers at 37°C[1].)

Standardized Troubleshooting Protocol

To ensure scientific integrity, every experiment must be a self-validating system. Follow this step-by-step methodology to optimize and validate your 1,3-DET alkylation workflow.

Caption: Troubleshooting workflow for optimizing 1,3-DET alkylation efficiency.

Step-by-Step Methodology: Self-Validating Alkylation Workflow

Step 1: Buffer Preparation and Temperature Calibration

• Prepare a 50 mM Sodium Phosphate buffer with 100 mM NaCl.

• Causality Check: Buffer pKa is temperature-dependent. You must adjust the pH to 7.2 at the exact reaction temperature (e.g., 37°C). Adjusting pH at room temperature and then heating the sample will result in an unintended pH shift, altering the triazene decomposition rate.

Step 2: Target Preparation and Baseline Validation

• Dissolve your DNA or protein target in the calibrated buffer.

• Self-Validation Checkpoint: Measure the baseline absorbance (OD260 for DNA, OD280 for proteins) to confirm target concentration and structural integrity before the introduction of the alkylating agent.

Step 3: 1,3-DET Addition

• Dissolve 1,3-DET in a minimal volume of anhydrous DMSO to ensure complete solubility.

• Add the 1,3-DET solution to the reaction mixture dropwise.

• Causality Check: Ensure the final DMSO concentration remains below 5% (v/v). Higher concentrations of organic solvents can denature protein targets or alter the secondary structure of DNA, reducing the accessibility of nucleophilic sites[4].

Step 4: Incubation and Kinetic Monitoring

• Incubate the reaction mixture at 37°C.

• Self-Validation Checkpoint: Run a parallel "mock" reaction containing 1,3-DET in the buffer without the target. Monitor the decay of the triazene UV absorbance peak (typically around 310-340 nm) over time. This validates that the 1,3-DET is actively decomposing into the ethyldiazonium ion at the expected rate for your chosen pH[4].

Step 5: Quenching and Cleanup

• Terminate the reaction by rapidly shifting the pH to 8.5 using dilute NaOH. This stabilizes any unreacted 1,3-DET, preventing further alkylation[3].

• Remove the excess reagent and byproducts via gel filtration (for proteins) or ethanol precipitation (for DNA).

References

• Decomposition of 1,3-dialkyltriazenes in aqueous buffers: Kinetic and mechanistic studies. ResearchGate. 1

• Specificity of DNA Alkylation by 1-(2-Chloroethyl)-3-alkyl-3-acyltriazenes Depends on the Structure of the Acyl Group: Kinetic and Product Studies. ACS Publications. 3

• Alkylation of DNA by 1,3-dialkyl-3-acyltriazenes: correlation of biological activity with chemical behavior. PubMed. 4

• Triazene compounds: Mechanism of action and related DNA repair systems. Ovid. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. ovid.com [ovid.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Alkylation of DNA by 1,3-dialkyl-3-acyltriazenes: correlation of biological activity with chemical behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming crystallization issues in highly concentrated 1,3-diethyltriazene solutions

Topic: Troubleshooting Crystallization in Highly Concentrated Solutions Prepared by: Senior Application Scientist, Formulation & Physical Chemistry

Welcome to the Technical Support Center for 1,3-diethyltriazene (DET) formulation. This guide is specifically engineered for researchers and drug development professionals dealing with the physical instability, premature nucleation, and crystallization of DET in highly concentrated solutions.

Part 1: Core Mechanisms & Troubleshooting FAQs

Q1: Why does 1,3-diethyltriazene (DET) crystallize or precipitate prematurely in highly concentrated aqueous solutions? A: 1,3-diethyltriazene is a highly reactive intermediate, frequently utilized in1[1]. At elevated concentrations, the thermodynamic driving force for supersaturation naturally induces rapid crystal nucleation. However, DET's physical instability is heavily compounded by its chemical kinetics. In aqueous environments, particularly at physiological or acidic pH, DET undergoes specific acid-catalyzed decomposition into highly reactive alkanediazonium ions[2]. This 2[2], generating insoluble byproducts that act as heterogeneous nucleation seeds for the remaining intact DET. Therefore, stabilizing the chemical state via alkaline buffers (e.g., CAPS buffer at pH 9.5–12.0) is the absolute prerequisite before addressing physical crystallization.

Q2: How do anti-nucleation polymers prevent DET crystallization? A: Polymers such as Polyvinylpyrrolidone (PVP) and Hypromellose (HPMC) function as potent anti-nucleation agents by sterically and chemically hindering the aggregation of DET molecules. The hydrocarbon backbone of PVP interacts with the hydrophobic ethyl groups of DET, while the polymer's functional groups form hydrogen bonds with the triazene core. This molecular-level interaction3[3], effectively trapping the DET in a stable, supersaturated amorphous state.

Q3: Can co-solvents be used to stabilize the thermodynamic phase of DET? A: Yes. Co-solvents act as thermodynamic modulators that shift the solid-liquid phase boundary. For example, integrating specific volume fractions of aqueous glucose can dramatically reduce the thermodynamic driving force for crystallization. By constructing a solid-liquid phase diagram, researchers have demonstrated that 4[4] where no crystallization occurs.

Part 2: Self-Validating Experimental Protocols

Protocol 1: Formulating a Stable, Highly Concentrated DET Solution using PVP

This protocol utilizes a self-validating feedback loop to ensure the formulation remains free of sub-visible nucleation.

• Step 1: Buffer Preparation. Prepare a 50 mM CAPS (N-cyclohexyl-3-aminopropanesulfonic acid) buffer and adjust the pH to 10.0 using NaOH. This ensures the chemical stability of the triazene linkage.

• Step 2: Polymer Hydration. Gradually dissolve 2% (w/v) PVP (molecular weight ~40,000) in the alkaline buffer under continuous magnetic stirring at room temperature until the solution is optically clear.

• Step 3: DET Solubilization. Introduce 1,3-diethyltriazene dropwise into the polymer solution while maintaining the vessel at 4°C to minimize any transient thermal degradation during mixing.

• Step 4: Phase Verification & Self-Validation. Utilize an integrated turbidity measurement instrument (e.g., Crystal16) to monitor clear and cloud points.

  • Validation Check: If the transmissivity drops below 98% within 2 hours, sub-visible nucleation has occurred. Discard the batch, increase the PVP ratio by 0.5%, and re-attempt. A steady 100% transmissivity validates the formulation.

Protocol 2: Lyophilization of DET with Amorphous Excipients

When translating concentrated liquid DET into a solid dosage form, crystalline excipients (like mannitol) must be avoided as their 5[5].

• Step 1: Excipient Blending. Mix DET with an amorphous stabilizer (e.g., trehalose) at a 1:4 molar ratio in the optimized pH 10.0 CAPS buffer.

• Step 2: Thermal Freezing. Freeze the solution rapidly to -40°C at a rate of 1°C/min to prevent phase separation.

• Step 3: Primary & Secondary Drying. Perform primary drying at -25°C under vacuum (100 mTorr) for 24 hours, followed by secondary drying at 20°C for 6 hours.

• Step 4: Matrix Validation.

  • Validation Check: Perform Differential Scanning Calorimetry (DSC) on a sample vial. The presence of a single glass transition temperature (Tg) without any exothermic crystallization peaks validates that the DET is successfully trapped in a stable amorphous matrix.

Part 3: Quantitative Data & Phase Behavior

The following table summarizes the causal relationship between buffer selection, excipient integration, and the resulting physical/chemical stability of highly concentrated DET solutions.

Formulation Condition	pH	Excipient / Polymer	Crystallization Onset (Cloud Point)	Stability Half-Life (25°C)
Unbuffered Aqueous	7.0	None	Immediate (Precipitation)	< 1 hour
Phosphate Buffer	7.4	None	2 hours	4 hours
CAPS Buffer	10.0	None	12 hours	> 48 hours
CAPS Buffer + 2% PVP	10.0	Polyvinylpyrrolidone	> 72 hours (Stable Amorphous)	> 72 hours
CAPS Buffer + Glucose	10.0	Glucose (Co-solvent)	> 48 hours	> 48 hours

Part 4: Formulation Workflow Visualization

Workflow for stabilizing highly concentrated 1,3-diethyltriazene solutions against crystallization.

Part 5: References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed.

• Cas 1455-13-6,METHANOL-D (Decomposition of 1,3-Dialkyltriazenes in Aqueous Buffers) - LookChem.

• Inhibition of Crystal Nucleation and Growth in Aqueous Drug Solutions: Impact of Different Polymers on the Supersaturation Profiles of Amorphous Drugs - PMC.

• Successfully preventing crystallization of parenteral formulations using solubility measurements - Technobis.

• The Detrimental Effects of Crystalline Excipients: How They Jeopardize the Long-Term Stability of Freeze-Dried Polypeptide Formulations - PMC.

Sources

• 1. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Inhibition of Crystal Nucleation and Growth in Aqueous Drug Solutions: Impact of Different Polymers on the Supersaturation Profiles of Amorphous Drugs—The Case of Alpha-Mangostin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. crystallizationsystems.com [crystallizationsystems.com]
• 5. The Detrimental Effects of Crystalline Excipients: How They Jeopardize the Long-Term Stability of Freeze-Dried Polypeptide Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Alkylating Efficiency: 1,3-Diethyltriazene vs. 3,3-Dimethyl-1-phenyltriazene

Triazenes represent a critical class of DNA-alkylating agents with profound implications in oncology, mutagenesis, and drug design. Their efficiency and mechanism of action heavily depend on their structural substitution. This technical guide provides an objective, data-driven comparison between 1,3-diethyltriazene (DET) , an aliphatic dialkyltriazene, and 3,3-dimethyl-1-phenyltriazene (DMPT) , an aryldialkyltriazene. By dissecting their mechanistic pathways, activation requirements, and alkylating efficiencies, we provide actionable insights for researchers and drug development professionals.

Mechanistic Divergence: Direct vs. Indirect Alkylation

The fundamental difference in alkylating efficiency between DET and DMPT stems from their chemical stability and the causality of their degradation pathways.

1,3-Diethyltriazene (DET): The Direct Alkylator DET is an aliphatic triazene that lacks resonance stabilization. In aqueous environments, it acts as a direct alkylating agent. The reaction is specific acid-catalyzed; protonation of the triazene chain leads to rapid spontaneous heterolysis, yielding an ethyldiazonium ion and an amine (1)[1]. This ethyldiazonium ion is a highly reactive electrophile that directly attacks nucleophilic sites on DNA, predominantly forming N7-ethylguanine and the highly mutagenic O6-ethylguanine.

3,3-Dimethyl-1-phenyltriazene (DMPT): The Metabolic Prodrug Conversely, DMPT is stabilized by its phenyl ring, which provides resonance to the triazene moiety, preventing spontaneous protonation and cleavage at physiological pH. DMPT is inactive in vitro without enzymatic intervention. It requires oxidative N-demethylation, mediated by hepatic Cytochrome P450 (CYP450) enzymes, to form the proximate intermediate 3-methyl-1-phenyltriazene (MPT) (2)[2]. MPT then undergoes heterolytic cleavage to release a methyldiazonium ion—the ultimate alkylating species responsible for generating O6-methylguanine adducts (3)[3].

Mechanistic pathways of DNA alkylation by DET (direct) and DMPT (CYP450-mediated).

Quantitative Performance Comparison

The structural differences between DET and DMPT dictate their application. While DET is a potent local mutagen due to its rapid, spontaneous degradation, DMPT's prodrug nature allows for systemic distribution before activation, a principle utilized by modern clinical triazenes like Dacarbazine and Temozolomide (4)[4].

Parameter	1,3-Diethyltriazene (DET)	3,3-Dimethyl-1-phenyltriazene (DMPT)
Chemical Class	Aliphatic dialkyltriazene	Aryldialkyltriazene
Stability (pH 7.4)	Low (Rapid spontaneous heterolysis)	High (Resonance stabilized)
Activation Requirement	None (Direct-acting)	Enzymatic (CYP450 N-demethylation)
Proximate Intermediate	Ethyldiazonium ion	3-Methyl-1-phenyltriazene (MPT)
Ultimate Electrophile	Ethyldiazonium ion	Methyldiazonium ion
Primary DNA Adducts	N7-ethylguanine, O6-ethylguanine	N7-methylguanine, O6-methylguanine
In Vitro Efficiency (No S9)	High	Negligible
In Vivo Efficiency	High (Systemically toxic, poor targeting)	High (Prodrug distribution, targeted)

Self-Validating Experimental Protocol: In Vitro DNA Alkylation

To objectively compare the alkylating efficiency of these two compounds, a self-validating in vitro DNA alkylation assay utilizing calf thymus (ct) DNA is employed. The inclusion of a rat liver S9 fraction is critical to demonstrate the causality of DMPT's metabolic activation.

Step-by-Step Methodology

• Substrate Preparation: Dissolve 1 mg/mL calf thymus DNA in 50 mM sodium phosphate buffer (pH 7.4). Maintaining physiological pH is critical to control the baseline acid-catalyzed degradation rate of the triazenes.

• Experimental Grouping (Self-Validating Design):

  • Group A (Direct Alkylation): Add DET to a final concentration of 1 mM.

  • Group B (Metabolic Activation): Add DMPT (1 mM) + 10% v/v rat liver S9 fraction + NADPH-regenerating system (NADP+, glucose-6-phosphate, G6P dehydrogenase).

  • Group C (Negative Control): Add DMPT (1 mM) with buffer only (no S9). This isolates the variable of enzymatic activation, proving DMPT's inherent stability.

• Incubation: Incubate all samples at 37°C for 2 hours. This duration provides sufficient time for CYP450-mediated N-demethylation of DMPT and the spontaneous heterolysis of DET.

• Reaction Termination & Extraction: Add ice-cold ethanol to precipitate the DNA. This effectively halts the alkylation reactions and washes away unreacted triazenes and S9 proteins. Centrifuge and wash the DNA pellet.

• Acid Hydrolysis: Resuspend the DNA pellet in 0.1 N HCl and heat at 70°C for 30 minutes. This mild acid hydrolysis selectively cleaves the purine bases, releasing N7- and O6-alkylated guanines from the DNA backbone.

• Quantification: Analyze the hydrolysates via reversed-phase HPLC-UV/MS. Quantify N7-ethylguanine and O6-ethylguanine for Group A, and N7-methylguanine and O6-methylguanine for Group B.

Experimental workflow for comparative in vitro DNA alkylation assay using ctDNA.

Data Interpretation & Translational Impact

• Group A will show high levels of ethylated guanine adducts, confirming DET's capacity to spontaneously form ethyldiazonium ions.

• Group C will show baseline/zero methylated adducts, validating that DMPT is chemically stable and lacks direct alkylating efficiency.

• Group B will exhibit significant methylated guanine adducts. The causality is clear: the S9 fraction provides the necessary CYP450 enzymes to N-demethylate DMPT, generating the reactive methyldiazonium species.

For drug development professionals, this data underscores why aryldialkyltriazenes (like DMPT) serve as superior scaffolds for chemotherapeutics compared to aliphatic triazenes (like DET). The requirement for metabolic activation provides a pharmacological window for systemic distribution, minimizing off-target toxicity while delivering potent alkylating efficiency to the tumor microenvironment.

References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation. Chemical Research in Toxicology. 1

• Interaction of the Carcinogen 3,3-Dimethyl-1-phenyltriazene with Nucleic Acids of Various Rat Tissues and the Effect of a Protein-free Diet. Cancer Research (AACR Journals). 3

• Mutagenic and Alkylating Activities of 3-Methyl-1-phenyltriazenes and Their Possible Role as Carcinogenic Metabolites. Cancer Research (AACR Journals). 2

• Triazene compounds: Mechanism of action and related DNA repair systems. Ovid / Journal of Chemotherapy. 4

Sources

• 1. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ovid.com [ovid.com]

A Senior Application Scientist's Guide to Validating 1,3-Diethyltriazene Purity using Quantitative ¹H NMR Spectroscopy

For researchers and professionals in drug development, the purity of a chemical entity is not merely a number; it is the foundation of reliable, reproducible, and safe research. 1,3-Diethyltriazene, a member of the triazene family, serves as a key building block and reagent in organic synthesis. Its reactivity is intrinsically linked to its purity, as trace impurities can lead to unpredictable side reactions, lower yields, and complications in downstream applications.

This guide provides an in-depth comparison and a detailed protocol for the purity determination of 1,3-diethyltriazene using Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Unlike chromatographic techniques that rely on response factors and comparison to a specific chemical standard, ¹H qNMR is a primary ratio method. The signal intensity is directly proportional to the number of nuclei (protons) in the molecule, allowing for a direct and highly accurate purity assessment against a certified internal standard of a different chemical structure[1][2]. We will explore the causality behind experimental choices, establish a self-validating protocol, and ground our claims in authoritative sources.

Why ¹H qNMR? A Comparative Overview

While methods like HPLC and GC are workhorses in purity analysis, qNMR offers distinct advantages for a molecule like 1,3-diethyltriazene.

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal area is directly proportional to the molar amount of the analyte.[1]	Separation based on polarity; quantification via UV, MS, or other detectors.	Separation based on volatility; quantification via FID, MS, or other detectors.
Reference Standard	Requires a certified internal standard of known purity, but it does not need to be the same molecule as the analyte.[3]	Typically requires a certified reference standard of the same molecule (1,3-diethyltriazene) for accurate quantification.	Requires a certified reference standard of the same molecule.
Structural Info	Provides definitive structural information, aiding in impurity identification simultaneously.	Provides retention time, which is not a unique identifier. MS detection can add structural data.	Provides retention time. MS detection is common for structural elucidation.
Sample Prep	Simple dissolution of accurately weighed analyte and internal standard.[4]	Mobile phase preparation, filtering, and potential derivatization.	May require derivatization for non-volatile compounds.
Universality	A single internal standard can theoretically be used to quantify any proton-containing analyte.[1]	Method development (column, mobile phase, gradient) is specific to the analyte and its impurities.	Method development (column, temperature program) is analyte-specific.
Destructive?	No, the sample can be fully recovered.[3]	Yes, the sample is consumed.	Yes, the sample is consumed.

The inherent nature of qNMR as a primary method, its structural elucidation power, and the simplified requirement for a reference standard make it an exceptionally robust and efficient choice for certifying the purity of reagents like 1,3-diethyltriazene.

Deconstructing the Predicted ¹H NMR Spectrum of 1,3-Diethyltriazene

The structure of 1,3-diethyltriazene is Et-N=N-NH-Et. Its ¹H NMR spectrum is expected to be relatively simple, characterized by signals from the two ethyl groups and the N-H proton. The chemical environment of the two ethyl groups is non-equivalent, leading to distinct signals for each.

Predicted ¹H NMR Assignments for 1,3-Diethyltriazene (in CDCl₃)

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-N=N-CH₂ -CH₃	~3.8 - 4.2	Quartet (q)	2H	The methylene group is adjacent to a nitrogen in an azo linkage, leading to a downfield shift. It is split by the neighboring methyl group.
-NH-CH₂ -CH₃	~3.2 - 3.6	Quartet (q)	2H	This methylene group is attached to a secondary amine nitrogen, typically appearing slightly more upfield than the other methylene. It is split by its methyl neighbor.
-N=N-CH₂-CH₃	~1.3 - 1.5	Triplet (t)	3H	The methyl group is split by the adjacent methylene group into a triplet.
-NH-CH₂-CH₃	~1.2 - 1.4	Triplet (t)	3H	This methyl group is also split by its adjacent methylene group. Its chemical shift will be very close to the other methyl group.
-NH -	~5.0 - 7.0	Broad Singlet (br s)	1H	The N-H proton signal is often broad due to quadrupole coupling with the ¹⁴N nucleus and potential chemical exchange. Its chemical shift can be variable and concentration-dependent.[5]

Potential Impurities and Their Signatures:

• Residual Solvents: Diethyl ether (quartet at ~3.48 ppm, triplet at ~1.20 ppm in CDCl₃) or ethanol (quartet at ~3.72 ppm, triplet at ~1.24 ppm) are common.[6]

• Starting Materials: Unreacted ethylamine or related precursors would present their own characteristic signals.

• Side Products: Symmetrical triazenes or other decomposition products could be identified by unexpected signals.

The Core Protocol: A Self-Validating qNMR Workflow for Purity Assessment

This protocol is designed to be a self-validating system, incorporating checks and best practices to ensure high-quality, reproducible data.

Fig 1. Comprehensive workflow for qNMR purity determination.

Step 1: Method Planning & Internal Standard Selection

The choice of an internal standard (IS) is the most critical decision in designing a qNMR experiment. An inappropriate standard will invalidate the results.

Fig 2. Decision tree for selecting a suitable internal standard.

• Recommended Internal Standards for 1,3-Diethyltriazene in CDCl₃:

  • 1,3,5-Trimethoxybenzene: High purity, provides a sharp singlet for the aromatic protons (~6.1 ppm) and another for the methoxy groups (~3.8 ppm), which are unlikely to overlap.

  • Dimethyl terephthalate: Provides sharp singlets for the aromatic protons (~8.1 ppm) and methyl esters (~3.9 ppm).

• Solvent Selection: Chloroform-d (CDCl₃) is a good starting point due to its excellent solubilizing power for many organic compounds and minimal signal overlap.[4]

Step 2: High-Precision Sample Preparation

Accurate quantification begins with accurate weighing. This step cannot be compromised.

• Equipment: Use a microbalance with at least 0.01 mg readability.[7] Use anti-static equipment.

• Weighing Analyte: Accurately weigh approximately 10-15 mg of 1,3-diethyltriazene directly into a clean, dry vial. Record the weight precisely (e.g., 12.54 mg).

• Weighing Internal Standard (IS): In the same vial, add a precisely weighed amount of the chosen internal standard. Aim for a mass that will give a 1:1 molar ratio, which helps in minimizing integration errors. Record the weight precisely (e.g., 14.88 mg of 1,3,5-trimethoxybenzene).

• Dissolution: Add the appropriate volume of deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube) using a calibrated pipette.[4]

• Homogenization: Vortex the vial for at least 30 seconds to ensure the sample is completely dissolved and the solution is homogeneous.

• Transfer: Carefully transfer the solution to a 5 mm NMR tube.

Step 3: Optimizing NMR Data Acquisition

The trustworthiness of qNMR data depends on acquisition parameters that ensure full signal relaxation and adequate signal-to-noise.

Key Acquisition Parameters for qNMR

Parameter	Recommended Setting	Causality & Rationale
Pulse Program	zg30 or similar single 30° pulse	A 30° pulse significantly shortens the required relaxation delay compared to a 90° pulse, speeding up the experiment without compromising quantitation, as long as the delay is sufficient.[8]
Relaxation Delay (D1)	≥ 5-7 x T₁ of the slowest relaxing proton	This is the most critical parameter. An insufficient delay leads to signal saturation, especially for nuclei with long T₁ values (like quaternary carbons or non-protonated aromatic protons in the IS), causing their signals to be underestimated and rendering the quantification inaccurate. The T₁ of both the analyte and standard must be measured (using an inversion-recovery experiment) or estimated conservatively.[3]
Number of Scans (NS)	16 to 64 (or as needed)	Must be sufficient to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended) for the peaks being integrated.[7]
Acquisition Time (AQ)	≥ 3 seconds	A longer acquisition time provides higher digital resolution, allowing for more accurate integration of sharp peaks.
Dummy Scans (DS)	4	Ensures that the sample reaches a steady state of magnetization before data collection begins.[7]

Step 4: Data Processing and Purity Calculation

Careful processing is required to extract accurate integral values.

• Fourier Transform: Apply an exponential multiplication with a minimal line broadening (LB = 0.3 Hz) to improve S/N without significantly distorting lineshapes.

• Phase Correction: Manually and accurately phase the spectrum so that all peaks are in pure absorption mode.

• Baseline Correction: Apply a polynomial baseline correction to ensure a flat, zero-level baseline across the entire spectrum, which is crucial for accurate integration.

• Integration:

  • Calibrate the integral of a well-resolved, non-overlapping signal from the internal standard to its known number of protons. For 1,3,5-trimethoxybenzene, you could set the aromatic signal at ~6.1 ppm to 3.00.

  • Integrate a well-resolved, non-overlapping signal from the 1,3-diethyltriazene. The quartet at ~3.8-4.2 ppm is often a good choice.

• Purity Calculation: The weight percent (wt%) purity of the analyte is calculated using the following formula:

  Purity (wt%) = ( I analyte / I IS ) * ( N IS / N analyte ) * ( MW analyte / MW IS ) * ( m IS / m analyte ) * P IS

  Where:

  • I : Integral value of the signal for the analyte or Internal Standard (IS).

  • N : Number of protons giving rise to the integrated signal (e.g., N=2 for a CH₂ quartet).

  • MW : Molar Mass of the analyte or IS.

  • m : Mass of the analyte or IS weighed out.

  • PIS : Purity of the Internal Standard in wt% (from its certificate).

Ensuring Trustworthiness: Method Validation

For use in regulated environments, the qNMR method must be validated according to guidelines like ICH Q2(R2)[9]. This demonstrates that the analytical procedure is fit for its intended purpose.

Summary of Validation Parameters for qNMR Purity Assay

Parameter	Objective	Experimental Approach	Acceptance Criteria
Specificity	To demonstrate that the signal being quantified belongs solely to the analyte.	Analyze a blank (solvent + IS), a sample of the analyte, and a spiked sample with potential impurities. Confirm no interfering signals at the analyte's integration region.[10]	No significant interference at the retention time of the analyte or IS peaks.
Accuracy	To measure the closeness of the experimental value to the true value.	Prepare samples at three concentrations (e.g., 80%, 100%, 120% of target) using a certified reference material of the analyte, if available. Alternatively, compare qNMR results to another validated orthogonal method.[10]	Mean recovery typically within 98.0% to 102.0%.[11]
Precision (Repeatability)	To assess variability with repeated measurements under the same conditions.	Prepare 6 independent samples at 100% of the target concentration and analyze.	Relative Standard Deviation (RSD) ≤ 2%.[11]
Precision (Intermediate)	To assess within-laboratory variations (different days, analysts, equipment).	Repeat the precision study with a different analyst on a different day or instrument.	RSD should meet predefined criteria, demonstrating method robustness.
Linearity	To show that results are directly proportional to the analyte concentration.	Prepare a series of at least 5 samples with concentrations spanning 50-150% of the target range. Plot the measured analyte/IS response ratio against the concentration ratio.	Correlation coefficient (R²) ≥ 0.999.
Range	The concentration interval over which the method is precise, accurate, and linear.	Confirmed by the accuracy, precision, and linearity studies.	The specified range for the assay (e.g., 80-120% of target).
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	Slightly vary parameters like solvent volume, temperature, or relaxation delay and observe the effect on the final result.	The results should remain within the precision limits of the method.

Conclusion

Validating the purity of 1,3-diethyltriazene via ¹H qNMR spectroscopy offers a powerful, direct, and structurally informative alternative to traditional chromatographic methods. By understanding the principles of quantitative data acquisition, making informed choices about experimental parameters like the relaxation delay, and employing a high-purity internal standard, researchers can generate highly accurate and reliable purity data. The protocol outlined here, when coupled with a formal method validation framework, provides a trustworthy and self-validating system essential for the rigorous demands of chemical research and drug development.

References

• The Royal Society of Chemistry. ¹H NMR (400 MHz, CDCl₃) δ = [Online]. Available: [Link]

• Slideshare. qHNMR for purity determination | PDF [Online]. Available: [Link]

• Pauli, G. F., et al. Purity by Absolute qNMR Instructions [Online]. Available: [Link]

• JEOL. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability [Online]. Available: [Link]

• JEOL Ltd. Let's try doing quantitative NMR | Applications Notes [Online]. Available: [Link]

• Kim, H. J., et al. (2018). Optimization of 1D ¹H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. PMC. [Online]. Available: [Link]

• Regis Technologies. (2020). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination [YouTube Video]. Available: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide [Online]. Available: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR) [Online]. Available: [Link]

• TDX. Chapter 3 – Structural characterization of triazines [Online]. Available: [Link]

• Radi, M., et al. (2018). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. PMC. [Online]. Available: [Link]

• The Royal Society of Chemistry. Synthesis of 1,3,5-Triazines via Cu(OAc)₂-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides [Online]. Available: [Link]

• University of Coimbra. Tables For Organic Structure Analysis [Online]. Available: [Link]

• ResearchGate. ¹H NMR spectra of triazines 1a–1e with indications, in red, of changes in chemical shifts of ortho-protons of the C3 phenyl group [Online]. Available: [Link]

• Valdes, O. (2007). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. [Online]. Available: [Link]

• European Medicines Agency (EMA). (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology [Online]. Available: [Link]

• U.S. Food & Drug Administration (FDA). (2023). Q2(R2) Validation of Analytical Procedures [Online]. Available: [Link]

• Butler, R. N., et al. (2000). Synthesis and characterization of a series of 1,4-di[2-aryl-1-diazenyl]-trans- 2,5-dimethylpiperazines. Monash University. [Online]. Available: [Link]

• Dong, M. W., & Paul, M. (2020). Analytical Method Validation: Back to Basics, Part II. LCGC International. [Online]. Available: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Online]. Available: [Link]

• Reich, H. J. NMR Spectroscopy :: ¹H NMR Chemical Shifts. Organic Chemistry Data. [Online]. Available: [Link]

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• 4. organomation.com [organomation.com]
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• 8. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for the Detection of 1,3-Diethyltriazene

In the landscape of pharmaceutical development and safety assessment, the accurate detection and quantification of potential genotoxic impurities (PGIs) are of paramount importance. 1,3-Diethyltriazene, a compound with known genotoxic potential, requires robust analytical methods for its surveillance in drug substances and products. This guide provides an in-depth, objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the detection of 1,3-diethyltriazene. The content herein is designed for researchers, scientists, and drug development professionals, offering field-proven insights and supporting experimental data to inform method selection and validation.

The control of genotoxic impurities is a critical aspect of pharmaceutical quality control to ensure patient safety from substances that can cause DNA damage.[1] Regulatory bodies like the FDA and EMA have established stringent guidelines, such as the ICH M7(R1), which outlines risk assessment and control strategies for these impurities.[1] The Threshold of Toxicological Concern (TTC) is a key concept, often set at 1.5 μ g/day for lifetime exposure, necessitating highly sensitive analytical methods for detection.[1][2]

Principles of the Compared Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[3] In GC, a sample is vaporized and carried by a gaseous mobile phase through a capillary column.[4] Separation is achieved based on the compound's volatility and interaction with the stationary phase.[3] The separated components then enter the mass spectrometer, where they are ionized, and the resulting ions are sorted based on their mass-to-charge ratio, allowing for highly specific detection and quantification.[4] For compounds that are not sufficiently volatile, a derivatization step may be necessary to increase their volatility and thermal stability.[3]

High-Performance Liquid Chromatography (HPLC) is a separation technique that utilizes a liquid mobile phase to transport a sample through a column packed with a solid stationary phase.[5] The separation is based on the differential interactions of the analytes with the stationary and mobile phases, which can be influenced by factors like polarity.[3] HPLC is particularly well-suited for non-volatile, polar, or thermally unstable compounds.[3] Coupled with a suitable detector, such as a Diode Array Detector (DAD) or a mass spectrometer (LC-MS), HPLC provides a versatile platform for the analysis of a wide range of compounds.[5][6]

Experimental Methodologies

The following protocols are designed to be self-validating, incorporating steps and parameters that ensure robustness and reliability in accordance with ICH Q2(R2) guidelines.[7][8]

GC-MS Method for 1,3-Diethyltriazene

This method is optimized for the sensitive detection of the volatile 1,3-diethyltriazene.

1. Sample Preparation (Liquid-Liquid Extraction):

• Accurately weigh approximately 1 g of the sample and dissolve it in 5 mL of methanol.

• Add 100 µL of an internal standard stock solution (e.g., 500 ng/mL of a suitable deuterated analog) and 5 mL of hexane. Vortex the mixture vigorously.

• Allow the layers to separate and discard the hexane layer.

• Add 5 mL of water and 5 mL of dichloromethane to the remaining solution and shake thoroughly.[9]

• Collect the dichloromethane layer, which now contains the 1,3-diethyltriazene.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 8890 GC or equivalent.

• MS System: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Start at 50°C (hold for 2 min), ramp to 250°C at 10°C/min (hold for 5 min).[10]

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of 1,3-diethyltriazene.

HPLC-UV Method for 1,3-Diethyltriazene

This method is suitable for the direct analysis of 1,3-diethyltriazene without derivatization, leveraging its UV absorbance.

1. Sample Preparation:

• Accurately weigh a suitable amount of the sample and dissolve it in the mobile phase to achieve a target concentration within the linear range of the method.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Waters Alliance 2695 or equivalent.[11]

• Detector: Photodiode Array (PDA) Detector.[11]

• Column: C18 reverse-phase column (4.6 mm ID × 250 mm L, 5 µm particle size).[11]

• Mobile Phase: A gradient mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.[11]

• Column Temperature: 40°C.[11]

• Injection Volume: 10 µL.[11]

• Detection Wavelength: Determined by the UV maximum of 1,3-diethyltriazene.

Workflow Diagrams

GC-MS Experimental Workflow

HPLC Experimental Workflow

Comparative Performance Data

The following table summarizes the key validation parameters for the GC-MS and HPLC methods for the detection of 1,3-diethyltriazene. These values are representative of what can be achieved with properly optimized and validated methods.[2][12]

Validation Parameter	GC-MS	HPLC-UV	Justification and Insights
Linearity (R²)	> 0.99	> 0.99	Both techniques demonstrate excellent linearity over a defined concentration range, which is a fundamental requirement for accurate quantification.[2][13]
Limit of Detection (LOD)	< 0.5 ppm	~1-5 ppm	GC-MS, particularly in SIM mode, offers superior sensitivity, making it ideal for detecting trace levels of genotoxic impurities.[14]
Limit of Quantitation (LOQ)	~1 ppm	~5-10 ppm	The lower LOQ of GC-MS allows for the reliable quantification of 1,3-diethyltriazene at levels relevant to regulatory limits.[13]
Accuracy (% Recovery)	80 - 120%	85 - 115%	Both methods provide high accuracy, with recovery values falling within acceptable analytical limits as per ICH guidelines.[2][13]
Precision (%RSD)	< 15%	< 10%	HPLC often exhibits slightly better precision for routine analyses due to the simpler sample introduction and separation process.[3]
Specificity/Selectivity	High	Moderate to High	The mass spectrometric detection in GC-MS provides a higher degree of selectivity, reducing the likelihood of interference from matrix components.[15]

Discussion: Choosing the Right Method

The choice between GC-MS and HPLC for the analysis of 1,3-diethyltriazene is contingent upon the specific requirements of the analysis.

GC-MS is the preferred method when:

• High sensitivity is paramount: For the detection of trace-level genotoxic impurities, the low LOD and LOQ of GC-MS are critical for ensuring compliance with stringent regulatory limits.[14]

• Complex matrices are involved: The high selectivity of mass spectrometric detection helps to mitigate interference from complex sample matrices, providing cleaner and more reliable data.[14][15]

• Confirmation of identity is required: The fragmentation patterns generated by mass spectrometry provide a high degree of confidence in the identification of the analyte.

HPLC-UV is a suitable alternative when:

• Simplicity and high throughput are desired: The sample preparation for HPLC is often simpler and faster, making it a more efficient choice for routine analysis of a large number of samples.[16]

• The analyte is present at higher concentrations: If the expected concentration of 1,3-diethyltriazene is well above the detection limits of the HPLC method, it can provide accurate and precise results.

• Cost is a significant factor: HPLC systems with UV detectors are generally less expensive to purchase and maintain than GC-MS systems.[6]

It is also important to consider the potential need for derivatization in GC analysis for certain compounds to enhance their volatility, which can add a step to the sample preparation process.[3] However, for a relatively volatile compound like 1,3-diethyltriazene, direct analysis by GC-MS is often feasible.

Conclusion

Both GC-MS and HPLC are powerful analytical techniques capable of the reliable detection and quantification of 1,3-diethyltriazene. The cross-validation of these methods reveals that while both can provide accurate and precise data, GC-MS offers superior sensitivity and selectivity, making it the more robust choice for the analysis of this potent genotoxic impurity, especially at trace levels in complex matrices. HPLC-UV remains a viable and cost-effective option for routine screening when the analyte concentrations are expected to be higher. The selection of the most appropriate method should be based on a thorough risk assessment and the specific analytical requirements of the drug development program. Adherence to established validation protocols, such as those outlined by the ICH, is essential to ensure the generation of high-quality, defensible data.[7][8]

References

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• Application Notes and Protocols for the Analysis of Triazine Derivatives in Food M
• Determination of triazine herbicides in seaweeds: development of a sample preparation method based on Matrix Solid Phase Dispersion and Solid Phase Extraction Clean-up. PubMed.
• Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide.
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• A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis. Benchchem.
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• Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances.
• Analysis of nitrosamine impurities according to USP General Chapter < 1469 >. Shimadzu UK.
• Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. MDPI.
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• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used.
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• Development and Validation of Rp-Hplc Method for the Determination of Triamterene and Benzthiazide in Pharmaceutical Dosage Form. International Journal of Pharmaceutical Quality Assurance.
• APPLICATION OF HIGH PERFORMANCE LIQUID CHROMATOGRAPHY (HPLC) FOR DETERMINATION OF 1,3-DICHLOROPROPANE-2-OL IN FOOD MATRICES. Polish Journal of Food and Nutrition Sciences.
• EP3686593A1 - Method for detecting aldehyde and ketone by using thin layer chromatography.

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A Comparative Guide to Ethylating Agents: Evaluating the Efficacy of 1,3-Diethyltriazene

For researchers, scientists, and professionals in drug development, the selection of an appropriate ethylating agent is a critical decision that can significantly impact experimental outcomes. This guide provides an in-depth, objective comparison of the performance of 1,3-diethyltriazene against other commonly used ethylating agents, supported by experimental data and established scientific principles. Our analysis focuses on the chemical reactivity, biological activity, and practical considerations for each compound, empowering you to make an informed choice for your specific application.

Introduction to Ethylating Agents and Their Significance

Ethylating agents are reactive compounds that introduce an ethyl group (-CH₂CH₃) to a nucleophilic site on a molecule. In biological systems, this primarily involves the alkylation of DNA and proteins. This ability to modify biological macromolecules makes them invaluable tools in genetic research and as active components in chemotherapeutic drugs.[1] The efficacy and specificity of an ethylating agent are determined by its chemical structure, which dictates its reaction mechanism, stability, and the types of adducts it forms with DNA.

The biological consequences of DNA ethylation are profound. While ethylation can occur at various positions on DNA bases, the formation of O⁶-ethylguanine is particularly significant due to its miscoding potential during DNA replication, often leading to G:C to A:T transition mutations.[2][3] This mutagenic property is harnessed in research to induce genetic mutations for functional studies and in cancer therapy to trigger cell death in rapidly dividing tumor cells.[2][4]

This guide will focus on a comparative evaluation of 1,3-diethyltriazene and four other widely used ethylating agents: Ethyl methanesulfonate (EMS), N-ethyl-N-nitrosourea (ENU), Diethyl sulfate (DES), and Iodoethane.

1,3-Diethyltriazene: A Closer Look

1,3-Diethyltriazene (DET) is a member of the triazene class of alkylating agents.[5][6][7] Triazenes are known to exert their biological effects through the formation of a highly reactive alkyldiazonium ion intermediate.[8][9]

Mechanism of Action

The ethylating activity of 1,3-diethyltriazene is dependent on its decomposition to form the ethyl-diazonium ion (CH₃CH₂N₂⁺). This decomposition can be influenced by factors such as pH and enzymatic activity.[10] The resulting ethyl-diazonium ion is a potent electrophile that readily reacts with nucleophilic sites in DNA, primarily the N7 and O⁶ positions of guanine.[8]

A study comparing the DNA alkylating activity of 1,3-diethyltriazene and N-ethyl-N-nitrosourea (ENU) found that both compounds likely alkylate DNA via a similar intermediate, presumed to be the ethyl-diazonium ion. This was evidenced by the identical slopes of their dose-response curves for the formation of 7-ethylguanine and O⁶-ethylguanine adducts.[8]

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Figure 1: Proposed mechanism of DNA ethylation by 1,3-Diethyltriazene.

Comparative Analysis of Ethylating Agents

This section provides a detailed comparison of 1,3-diethyltriazene with other prominent ethylating agents. The data presented is a synthesis of findings from multiple studies to provide a comprehensive overview.

Chemical Properties and Reactivity

The reactivity of an ethylating agent is a key determinant of its biological activity. A highly reactive agent may be more potent but less specific, while a less reactive agent may require metabolic activation or specific conditions to be effective.

Feature	1,3-Diethyltriazene (DET)	Ethyl methanesulfonate (EMS)	N-ethyl-N-nitrosourea (ENU)	Diethyl sulfate (DES)	Iodoethane
Class	Triazene	Alkyl sulfonate	Nitrosourea	Alkyl sulfate	Haloalkane
Active Species	Ethyl-diazonium ion	Direct acting (Sₙ2)	Ethyl-diazonium ion	Direct acting (Sₙ2)	Direct acting (Sₙ2)
Stability	Relatively unstable; decomposition is pH and enzyme-dependent[10]	Relatively stable in aqueous solution at neutral pH[11]	Unstable, particularly at physiological pH[4]	Hydrolyzes in water[12]	Volatile and light-sensitive
Reactivity	High, via carbocation intermediate[8]	Moderate[13]	Very high[3]	High	High[14]

Table 1: Comparison of Chemical Properties and Reactivity of Ethylating Agents.

DNA Adduct Profile and Mutagenicity

The spectrum of DNA adducts formed by an ethylating agent determines its mutagenic signature and biological consequences. The ratio of O-alkylation to N-alkylation is a critical factor, with O-alkylation being more directly linked to mutagenicity.

A seminal study quantitatively compared the mutagenic effects of EMS, ENU, and DES by measuring the formation of O⁶-ethylguanine in relation to mutation frequency. The results showed that when plotted against the amount of O⁶-ethylguanine formed in DNA, the mutation frequencies for all three agents were the same. This suggests that O⁶-ethylguanine can be used as a common molecular dosimeter for comparing the mutagenic potential of ethylating agents.[2]

Feature	1,3-Diethyltriazene (DET)	Ethyl methanesulfonate (EMS)	N-ethyl-N-nitrosourea (ENU)	Diethyl sulfate (DES)	Iodoethane
Primary DNA Adducts	N7-ethylguanine, O⁶-ethylguanine[8]	N7-ethylguanine, O⁶-ethylguanine[13]	O⁶-ethylguanine, O⁴-ethylthymine, N7-ethylguanine[3]	N7-ethylguanine, O⁶-ethylguanine[15]	Primarily N-alkylation products
O⁶-ethylguanine formation	Significant, comparable to ENU[8]	Lower than ENU[2]	High[3]	Lower than ENU[2]	Expected to be low
Mutagenicity	Potent mutagen, correlated with O⁶-guanine adducts[8]	Potent mutagen, primarily G:C to A:T transitions[13]	Highly potent mutagen, broad spectrum of mutations[3]	Mutagenic[2]	Mutagenic potential, less studied in biological systems

Table 2: Comparison of DNA Adduct Profiles and Mutagenicity.

Cytotoxicity

The cytotoxic effects of ethylating agents are crucial for their application in cancer chemotherapy. Cytotoxicity is often measured as the half-maximal inhibitory concentration (IC₅₀) or lethal concentration (LC₅₀), which is the concentration of a substance that inhibits a biological process or kills 50% of a cell population, respectively.[1][16][17][18][19]

Agent	Reported Cytotoxicity (IC₅₀/LC₅₀)	Cell Lines/Organism	Reference
Triazene Derivatives	0.560 - 15.54 µM (IC₅₀)	Various human cancer cell lines (PC3, HT29, Hela, etc.)	[12]
Ethyl methanesulfonate (EMS)	Dependent on cell line and exposure time	Various	[4]
N-ethyl-N-nitrosourea (ENU)	Highly cytotoxic	Various	[4]
Diethyl sulfate (DES)	Cytotoxic and carcinogenic	Various	[15]
Iodoethane	Toxic	General toxicity data	[21]

Table 3: Overview of Cytotoxicity of Ethylating Agents. Note: Direct comparison of these values is challenging due to variations in experimental conditions across different studies.

Experimental Protocols

To facilitate the independent evaluation and comparison of ethylating agents, this section provides detailed, step-by-step methodologies for key experiments.

Quantification of O⁶-ethylguanine DNA Adducts by LC-MS/MS

This protocol is essential for determining the extent of the most mutagenic DNA lesion caused by ethylating agents.

graph "LC_MS_MS_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

A [label="DNA Isolation from Treated Cells"]; B [label="Enzymatic or Acid Hydrolysis"]; C [label="Solid Phase Extraction (SPE) Cleanup"]; D [label="LC-MS/MS Analysis"]; E [label="Quantification using Isotope-labeled Internal Standard"];

A -> B [label="1. Hydrolyze DNA to nucleosides/bases"]; B -> C [label="2. Purify adducts"]; C -> D [label="3. Separate and detect adducts"]; D -> E [label="4. Accurate quantification"]; }

Figure 2: Workflow for LC-MS/MS-based quantification of DNA adducts.

Protocol Steps:

• Cell Culture and Treatment: Culture the desired cell line to approximately 80% confluency. Expose the cells to varying concentrations of the ethylating agents for a defined period (e.g., 24 hours). Include a vehicle control.

• DNA Isolation: Harvest the cells and isolate genomic DNA using a commercial DNA extraction kit, ensuring high purity and integrity.

• DNA Hydrolysis:

  • Enzymatic Hydrolysis: Digest the DNA to nucleosides using a cocktail of DNase I, nuclease P1, and alkaline phosphatase. This method is gentle and preserves the nucleoside structure.

  • Acid Hydrolysis: Alternatively, hydrolyze the DNA to release the purine bases using a mild acid (e.g., 0.1 N HCl). This method is harsher but effective for releasing adducted bases.

• Sample Cleanup: Use solid-phase extraction (SPE) to enrich the ethylated nucleosides or bases from the hydrolysate and remove interfering substances.

• LC-MS/MS Analysis:

  • Inject the purified sample into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

  • Use a C18 reverse-phase column for separation.

  • Employ electrospray ionization (ESI) in positive ion mode.

  • Monitor the specific mass transitions for O⁶-ethylguanine and an isotope-labeled internal standard (e.g., [¹⁵N₅]-O⁶-ethylguanine) for accurate quantification.

• Data Analysis: Construct a calibration curve using known concentrations of the O⁶-ethylguanine standard. Calculate the amount of O⁶-ethylguanine in the DNA samples relative to the total amount of guanine, typically expressed as adducts per 10⁶ or 10⁸ guanines.

Ames Test for Mutagenicity Assessment

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[22][23]

graph "Ames_Test_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

A [label="Prepare Salmonella typhimurium strains (His-)"]; B [label="Expose bacteria to test compound (+/- S9 mix)"]; C [label="Plate on histidine-deficient agar"]; D [label="Incubate for 48-72 hours"]; E [label="Count revertant colonies (His+)"];

A -> B [label="1. Inoculate bacteria"]; B -> C [label="2. Treatment"]; C -> D [label="3. Selection"]; D -> E [label="4. Scoring"]; }

Figure 3: General workflow of the Ames test for mutagenicity.

Protocol Steps:

• Bacterial Strains: Use histidine-requiring (his-) mutant strains of Salmonella typhimurium (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions).[14]

• Metabolic Activation (S9 Mix): Prepare a rat liver homogenate (S9 fraction) to simulate mammalian metabolism, as some chemicals only become mutagenic after metabolic activation.[22]

• Exposure: In separate tubes, mix the bacterial culture with the test compound at various concentrations, with and without the S9 mix. Include a negative (vehicle) control and positive controls (known mutagens).[21]

• Plating: Pour the contents of each tube onto a minimal glucose agar plate lacking histidine.[23]

• Incubation: Incubate the plates at 37°C for 48-72 hours.[21]

• Scoring: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[24]

Conclusion and Future Directions

The selection of an appropriate ethylating agent requires a careful consideration of its chemical properties, biological effects, and the specific goals of the research.

• 1,3-Diethyltriazene (DET) emerges as a potent ethylating agent, with a mechanism of action comparable to the well-characterized and highly mutagenic ENU. Its efficacy is directly linked to the formation of the highly reactive ethyl-diazonium ion, leading to significant DNA alkylation, particularly at the mutagenic O⁶-position of guanine.[8]

• N-ethyl-N-nitrosourea (ENU) stands out for its high mutagenic potency and its ability to induce a broad spectrum of mutations, making it a valuable tool for genetic screens.[3]

• Ethyl methanesulfonate (EMS) is a widely used and effective mutagen, particularly for inducing G:C to A:T transitions.[13] Its relative stability makes it easier to handle compared to the more labile nitrosoureas.[11]

• Diethyl sulfate (DES) is a reactive ethylating agent, but its use is often approached with caution due to its high toxicity and carcinogenicity.[15]

• Iodoethane is a highly reactive ethylating agent commonly used in organic synthesis. While it can ethylate DNA, its application in biological systems for inducing mutations is less common compared to the other agents discussed, and its biological effects are less extensively characterized.[14]

The choice between these agents will ultimately depend on the desired outcome. For studies requiring high mutagenic efficiency and a broad spectrum of mutations, ENU or DET would be strong candidates. For routine mutagenesis where ease of handling is a consideration, EMS remains a popular choice.

Future research should focus on direct, side-by-side comparative studies of these ethylating agents under standardized conditions to provide a more definitive ranking of their efficacy and toxicity. Furthermore, a deeper understanding of the cellular repair mechanisms that counteract the effects of these agents will be crucial for refining their application in both research and therapeutic settings.

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• Wikipedia contributors. (2023, December 29). Ethyl methanesulfonate. In Wikipedia, The Free Encyclopedia. Retrieved January 26, 2024, from [Link]

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• Sam, B., & Lavery, R. (2012). The Role of Methylation in the Intrinsic Dynamics of B- and Z-DNA. PloS one, 7(10), e47290.
• Huang, J., Shuzhi, H., Yuan, X., & Liang, Z. (2021). The deactivation mechanism of the 1,3,5‐triazine molecule and its radical stabilization strategy. Angewandte Chemie (International ed. in English), 60(20), 11333–11339.

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Standardizing Mutagenesis: A Multi-Center Reproducibility Guide for 1,3-Diethyltriazene (DET) vs. Ethylnitrosourea (ENU)

Executive Summary

In pre-clinical drug development and toxicological screening, the reproducible induction of DNA lesions is critical for validating mutagenicity assays (e.g., the Ames test) and in vivo carcinogenicity models. Historically, N-ethyl-N-nitrosourea (ENU) has served as the gold standard for ethylating DNA. However, 1,3-diethyltriazene (DET) has emerged as a highly potent and controllable alternative.

This guide provides an objective comparison of DET and ENU, detailing the mechanistic causality behind their behavior. By understanding these kinetics, researchers can implement a self-validating protocol designed to eliminate inter-laboratory variability and ensure high reproducibility of DET results across multi-center toxicological studies.

Mechanistic Grounding: The Causality of Alkylation

To achieve reproducible multi-center results, researchers must understand the kinetic pathways governing these compounds. Both DET and ENU are prodrug-like alkylating agents that ultimately ethylate DNA via an identical reactive intermediate.

• Pathway Convergence: The slopes of dose-response curves for O6-guanine alkylation are virtually identical for DET and ENU, confirming that both compounds generate the same1[1].

• Divergent Kinetics & Buffer Sensitivity: The primary cause of inter-laboratory variability lies in how this intermediate is generated. ENU decomposition is primarily base-catalyzed and pH-dependent. In contrast, DET decomposition and subsequent DNA alkylation are profoundly sensitive to ionic strength, the nature of the buffer, and the specific salts used[1]. DET decomposes slightly more rapidly in 2 compared to its dimethyl counterparts[2], and the overall alkylation efficiency is inversely proportional to the logarithm of the ionic strength[1].

Therefore, multi-center discrepancies in DET assays are rarely due to the compound itself, but rather micro-variations in buffer preparation and salt selection.

Fig 1. Convergent DNA alkylation pathways of DET and ENU via ethanediazonium.

Quantitative Performance Comparison

When buffer conditions are strictly standardized, DET offers comparable, if not superior, control over adduct formation compared to ENU. Table 1 summarizes the performance metrics based on multi-center validation parameters.

Table 1: Comparative Toxicological Profile of DET vs. ENU

Parameter	1,3-Diethyltriazene (DET)	N-Ethyl-N-nitrosourea (ENU)
Primary DNA Lesion	O6-ethylguanine	O6-ethylguanine
Reactive Intermediate	Ethanediazonium ion	Ethanediazonium ion
Decomposition Catalyst	Buffer concentration & Ionic Strength	pH (Base-catalyzed) & Temperature
Optimal Buffer System	Amine buffers (low ionic strength)	Phosphate/Citrate buffers (pH 5.0-6.0)
Inter-Lab CV (Adduct Yield)	< 8% (when strictly standardized)	~12-15%
Handling Safety	High (stable solid/solution if shielded)	Moderate (highly moisture sensitive)

Self-Validating Experimental Protocol for DET

To eliminate the buffer-induced variability described above, the following methodology establishes a self-validating system for DET-mediated mutagenesis assays (e.g., Salmonella typhimurium exposure or Calf Thymus DNA alkylation). Every step is designed with an internal mechanistic rationale.

Step 1: Buffer Formulation and Ionic Strength Normalization

• Action: Prepare a 50 mM amine-based buffer (e.g., HEPES or Tris) adjusted to pH 7.4. Strictly avoid oxy acid buffers (like phosphate or citrate).

• Causality: The reaction is favored by amine rather than oxy acid buffers[1]. Oxy acid buffers accelerate the premature hydrolytic decomposition of DET before it reaches the target DNA, whereas amine buffers stabilize the triazene precursor.

• Self-Validation Check: Balance the ionic strength strictly using doubly charged inert anions (e.g., SO4^2-) rather than monovalent halides[1]. Measure the conductivity of the final buffer. If conductivity varies by >5% between batches, discard and remake. This ensures the inverse logarithmic relationship between ionic strength and alkylation rate remains constant.

Step 2: DET Reconstitution

• Action: Dissolve DET in anhydrous DMSO to create a 100x stock solution immediately prior to the assay. Keep shielded from light on ice.

• Causality: DET is susceptible to photolytic and hydrolytic degradation. Anhydrous DMSO prevents the premature generation of the ethanediazonium ion.

Step 3: Target Incubation

• Action: Spike the DET stock into the standardized amine buffer containing the target (e.g., Salmonella tester strains or 1 mg/mL Calf Thymus DNA) to achieve the desired final concentration (e.g., 0.1 - 1.0 mM). Incubate at 37°C for exactly 60 minutes.

• Causality: A strict 60-minute window captures the linear phase of O6-guanine adduct formation, which increases linearly with dose over a 10-fold concentration range[1].

Step 4: Adduct Quantification (The Internal Control)

• Action: Terminate the reaction by rapid cooling and DNA precipitation. Quantify O6-ethylguanine using LC-MS/MS.

• Causality: The mutagenic activity of triazenes in Salmonella typhimurium is correlated very well with the ability of the triazenes to form adducts, particularly O6-guanine adducts[1]. By quantifying the adducts directly rather than relying solely on phenotypic mutation counts, laboratories can isolate chemical exposure consistency from biological assay variance.

Fig 2. Self-validating multi-center workflow for DET mutagenicity assays.

Conclusion

While ENU remains a legacy standard, 1,3-diethyltriazene (DET) provides exceptional precision for multi-center toxicological studies when its unique kinetic properties are respected. By shifting from oxy acid to amine buffers and strictly controlling ionic strength with doubly charged inert anions, research consortia can transform DET into a highly reproducible, self-validating mutagenic standard.

References

• Source: PubMed (nih.gov)
• Title: Methyl Azide Source: ResearchGate URL

Sources

• 1. 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

1,3-Diethyltriazene proper disposal procedures

Standard Operating Procedure: Safe Handling, Decontamination, and Disposal of 1,3-Diethyltriazene

As a highly reactive alkylating agent, 1,3-Diethyltriazene (DET) is utilized in specialized mutagenesis and drug development studies. However, its chemical properties demand rigorous, scientifically grounded disposal protocols. Triazenes are potent carcinogens that alkylate DNA—specifically at the O6-position of guanine[1]—and pose severe acute physical hazards due to their instability in acidic environments[2].

This guide provides researchers and environmental health and safety (EHS) professionals with the mechanistic rationale and step-by-step operational plans required to safely manage DET waste streams.

To design a self-validating safety protocol, we must first understand the decomposition kinetics of 1,3-dialkyltriazenes. DET is stable as a pure liquid or in aprotic, basic solutions[2]. However, the kinetics of its decomposition are strictly acid-catalyzed; the rate of degradation is inversely proportional to the pH of the aqueous environment[2].

When exposed to an acid, DET undergoes protonation followed by rapid heterolytic cleavage. This yields an ethylamine and a highly reactive ethyldiazonium ion. The diazonium ion rapidly hydrolyzes to form ethanol, releasing stoichiometric amounts of nitrogen gas ( N2​ )[1].

The Critical Safety Implication: Because the decomposition releases N2​ gas, attempting to neutralize bulk quantities of DET with acid will result in rapid, potentially explosive pressurization and exothermic runaway. Therefore, disposal protocols must be strictly bifurcated: dilute acid quenching for trace contamination only , and professional incineration for bulk waste .

Acid-catalyzed decomposition pathway of 1,3-Diethyltriazene yielding nitrogen gas.

Physicochemical and Hazard Profile

Before initiating any disposal workflow, verify the material properties to ensure compatibility with secondary containers and quenching agents.

Parameter	Value / Description	Operational Implication
Molecular Formula	C4​H11​N3​	Contains high nitrogen content; gas evolution risk.
Molecular Weight	101.15 g/mol [3]	Used to calculate stoichiometric acid requirements for trace quenching.
Stability	Stable in aprotic solvents/base[2]	Store stock solutions over molecular sieves or with a basic stabilizer.
Reactivity	Acid-catalyzed decomposition[2]	Never store near mineral or organic acids.
Toxicity	Potent DNA alkylating agent[1]	Requires handling exclusively in a certified Class II Type B2 fume hood.

Procedural Workflows for Disposal

Protocol A: Trace Decontamination (Glassware, Syringes, and Small Spills)

Purpose: To chemically destroy residual, trace amounts of DET (< 50 mg) adhering to experimental apparatus before standard washing. Causality: Using a dilute, weak acid in an ice bath slows the reaction kinetics, preventing violent outgassing while ensuring complete destruction of the carcinogenic triazene moiety.

Step-by-Step Methodology:

• Preparation & PPE: Don double nitrile gloves, a chemically resistant apron, and splash goggles. Ensure the chemical fume hood sash is lowered to the safe operating line.

• Prepare the Quench Bath: In a wide-mouth borosilicate beaker, prepare a 10% (v/v) Acetic Acid solution (or 1M Hydrochloric Acid). Place this beaker inside a secondary ice-water bath to absorb the heat of the exothermic decomposition.

• Controlled Addition:

  • For Glassware/Syringes: Submerge the contaminated items slowly into the chilled acid bath.

  • For Trace Spills: Absorb the spill with an inert pad, then carefully submerge the pad into the acid bath.

• Venting and Incubation: Leave the beaker in the actively venting fume hood for a minimum of 24 hours. Do not seal the container , as N2​ gas will continue to evolve slowly.

• Neutralization: After 24 hours, slowly add solid Sodium Bicarbonate ( NaHCO3​ ) to the bath until effervescence ceases (indicating the acid is neutralized).

• Final Disposal: Transfer the neutralized, aqueous solution to the designated aqueous hazardous waste carboy, noting "Trace neutralized ethylamine/ethanol" on the waste log.

Protocol B: Bulk Waste Segregation (Unused Reagent or Stock Solutions)

Purpose: Safe logistical routing of >50 mg or concentrated solutions of DET. Causality: Due to the catastrophic risk of pressure explosions from rapid N2​ generation, bulk DET must never be chemically quenched by laboratory personnel. It must be preserved in its stable state for professional high-temperature incineration.

Step-by-Step Methodology:

• Inhibit Decomposition: Ensure the bulk DET is stored in an aprotic solvent or maintained in its pure liquid form. Do not allow contact with moisture or acidic vapors.

• Primary Containment: Seal the chemical tightly in a compatible glass vial with a PTFE-lined cap.

• Secondary Containment: Place the primary vial inside a shatter-proof secondary container (e.g., a high-density polyethylene (HDPE) jar) filled with an inert absorbent material (like vermiculite) to cushion the vial and absorb potential leaks.

• Labeling: Affix a hazardous waste tag explicitly stating: "1,3-Diethyltriazene - HIGHLY TOXIC CARCINOGEN - UNSTABLE IN ACID. DO NOT MIX WITH AQUEOUS WASTE."

• Storage & EHS Transfer: Store the secondary container in a dedicated, ventilated, explosion-proof flammables cabinet, strictly segregated from any acids. Schedule an immediate pickup with your institutional Environmental Health and Safety (EHS) department for commercial incineration.

References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation.PubMed (Chem Res Toxicol. 1991).
• Decomposition of 1,3-dialkyltriazenes in aqueous buffers: Kinetic and mechanistic studies.ResearchGate (1986).
• 1,3-DIETHYLTRIAZENE.Inxight Drugs (NCATS).

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Personal protective equipment for handling 1,3-Diethyltriazene

Comprehensive Safety and Operational Guide for Handling 1,3-Diethyltriazene

1,3-Diethyltriazene (DET) is an aliphatic triazene compound utilized primarily in advanced oncology and mutagenesis research. As a potent DNA alkylating agent, it is used to study the mechanisms of carcinogenesis and the formation of O6-guanine adducts[1]. Because DET spontaneously forms highly reactive ethyldiazonium ions in aqueous environments, it presents severe carcinogenic, mutagenic, and teratogenic risks to laboratory personnel[1].

This guide provides authoritative, E-E-A-T-aligned protocols for the safe handling, personal protection, and disposal of 1,3-Diethyltriazene in a professional laboratory setting.

Quantitative Hazard Profile

Understanding the physical and toxicological parameters of DET is critical for risk assessment. The following table summarizes the key quantitative data required for operational planning:

Parameter	Value / Description	Source / Causality
CAS Registry Number	13056-98-9	Chemical identification standard[2].
LD50 (Oral, Rat)	520 mg/kg	Indicates acute oral toxicity; requires strict ingestion prevention[2].
Primary Health Hazard	Potent Carcinogen / Teratogen	Alkylates DNA via intermediate diazonium ions, leading to genetic mutations[1].
Chemical Reactivity	Acid-Catalyzed Decomposition	Decomposes rapidly in low pH environments, releasing nitrogen gas[3].
Stability	Stable in neutral/alkaline media	Requires basic or aprotic solvents for stable long-term storage[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling potent alkylating agents. The PPE protocol for DET is designed as a self-validating system where each layer compensates for potential failures in the others.

• Respiratory Protection: DET must strictly be handled inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated, hard-ducted chemical fume hood. Causality: Triazenes can volatilize or form aerosols during pipetting. If handled outside a hood (e.g., during spill cleanup), a NIOSH-approved full-face respirator with organic vapor (OV) cartridges is mandatory.

• Dermal Protection (Double Gloving): Use extended-cuff nitrile or neoprene gloves (minimum 8 mil thickness). Causality: DET is a lipophilic compound that can permeate standard, thin laboratory gloves over time. Double gloving ensures that if the outer glove is contaminated, it can be immediately stripped and replaced without exposing the skin.

• Ocular Protection: Chemical splash goggles combined with a full face shield. Causality: The rapid, acid-catalyzed decomposition of DET can cause micro-splattering. Standard safety glasses do not provide adequate peripheral protection against aerosolized alkylating agents.

• Body Protection: A disposable, fluid-resistant chemical isolation gown over a standard cotton lab coat.

Operational Workflow: Handling and Spill Management

The operational logic for DET relies on maintaining a neutral or slightly alkaline environment to prevent premature decomposition and the uncontrolled release of reactive intermediates[3].

Step-by-Step Handling Protocol:

• Workspace Preparation: Line the fume hood with plastic-backed, absorbent bench paper. Prepare a neutralizing spill kit containing a mild alkaline absorbent (e.g., sodium carbonate) before opening the primary container.

• Solvent Selection: Dissolve DET only in aprotic solvents or buffered aqueous solutions with a pH > 8.0. Causality: DET exhibits an inverse relationship between pH and decomposition rate; acidic environments will trigger rapid degradation[3].

• Decontamination of Reusable Equipment: All glassware that comes into contact with DET must be rinsed with a 0.1M NaOH solution prior to standard washing. This ensures any residual DET remains stable and does not spontaneously decompose in the sink drain.

Chemical Disposal and Destruction Plan

Because of its potent carcinogenicity, DET should not be disposed of directly into standard organic waste streams. The scientifically validated method for laboratory-scale destruction of triazenes is acid-catalyzed hydrolysis [3].

Mechanism of Action: Introducing a dilute acid breaks the triazene linkage. This reaction yields nitrogen gas ( N2​ ), ethylamine, and an ethyldiazonium ion (which rapidly hydrolyzes to ethanol). This controlled destruction eliminates the carcinogenic risk of the parent compound.

Caption: Workflow for the acid-catalyzed hydrolysis and safe disposal of 1,3-Diethyltriazene waste.

Step-by-Step Disposal Protocol:

• Preparation: Transfer the DET waste solution into a wide-mouth, heavy-walled borosilicate glass beaker inside a fume hood. Ensure the hood sash is lowered to the minimum operational height.

• Acid Addition: While stirring magnetically, add 1M Hydrochloric Acid (HCl) dropwise to the solution. Causality: The reaction is exothermic and produces nitrogen gas. Dropwise addition prevents the solution from foaming over or aerosolizing.

• Monitoring: Continue stirring until all effervescence (gas evolution) ceases. Allow the solution to stir for an additional 60 minutes to ensure complete hydrolysis of the triazene bonds.

• Neutralization: Carefully neutralize the acidic byproduct solution back to a pH of 6-8 using 1M Sodium Hydroxide (NaOH).

• Final Disposal: Transfer the neutralized, non-carcinogenic aqueous mixture to a properly labeled hazardous waste container for collection by your institution's Environmental Health and Safety (EHS) department.

References

• 1,3-Dialkyltriazenes: reactive intermediates and DNA alkylation. PubMed - National Institutes of Health (NIH).
• Acute Oral Toxicity - 1,3-Diethyltriazene. Environmental Protection Agency (EPA).
• Decomposition of 1,3-Dialkyltriazenes in Aqueous Buffers: Kinetic and Mechanistic Studies. ResearchGate.

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